(S)-4-Isopropyl-5,5-diphenyloxazolidine-2-thione

• CAS: 191274-53-0

Core Science & Biosynthesis

(S)-4-Isopropyl-5,5-diphenyloxazolidine-2-thione chemical structure analysis

The following technical guide is structured to serve as an authoritative reference for the synthesis, analysis, and application of (S)-4-Isopropyl-5,5-diphenyloxazolidine-2-thione .

Structural Dynamics, Synthesis, and Radical-Mediated Asymmetric Induction[1]

Executive Summary & Core Utility

(S)-4-Isopropyl-5,5-diphenyloxazolidine-2-thione is a specialized chiral auxiliary derived from L-valine. While structurally related to the classic Evans oxazolidinone, this molecule integrates two critical modifications that alter its reactivity profile:

• 5,5-Diphenyl Substitution: Introduces significant steric bulk via the gem-diphenyl effect (Thorpe-Ingold effect), increasing ring rigidity and shielding the re-face of the enolate/radical intermediate.

• Thione (C=S) Substitution: Replaces the carbonyl oxygen with sulfur. This "soft" Lewis base alters metal coordination geometry and significantly enhances performance in radical-mediated transformations , where standard oxazolidinones often suffer from reductive cleavage or poor selectivity.

Primary Applications: Enantioselective radical conjugate additions, Lewis acid-mediated Diels-Alder reactions, and photochemical transformations.

Structural Analysis & Electronic Properties

The Thione vs. Oxazolidinone Differential

The substitution of Oxygen (O) with Sulfur (S) at the C2 position fundamentally changes the auxiliary's electronic signature.

Feature	Oxazolidinone (C=O)	Oxazolidine-2-thione (C=S)	Impact on Reactivity
Bond Length	~1.20 Å	~1.65 Å	The longer C=S bond extends the chiral pocket's reach.
Lewis Basicity	Hard Base	Soft Base	Preferential binding to soft Lewis acids (e.g., Cu(I), Sn(IV)) and specific lanthanides.
Dipole Moment	High	Lower	Alters solution-phase conformation and aggregation.
Radical Stability	Prone to cleavage	Robust	The thione moiety is efficient at transferring chirality in radical chains without decomposing.

The Gem-Diphenyl Effect

The two phenyl rings at C5 are not merely blocking groups; they enforce a specific conformation.

• Conformational Lock: The steric bulk forces the isopropyl group at C4 to orient away from the phenyl rings, locking the C4-substituent into a position that maximizes stereochemical communication with the reaction center (N-acyl group).

• Shielding: The cis-phenyl group (relative to the isopropyl) effectively blocks the "back" of the molecule, forcing incoming nucleophiles or radicals to approach from the face defined by the isopropyl group.

Synthetic Pathway & Experimental Protocol

The synthesis requires high-fidelity control to prevent racemization of the amino acid backbone. The route proceeds from L-Valine methyl ester to the amino alcohol, followed by thionation.

Reaction Workflow Diagram

Caption: Step-wise synthesis from L-Valine ester to the target thione auxiliary.

Detailed Experimental Protocol

Step 1: Synthesis of the Amino Alcohol Precursor

• Reagents: L-Valine methyl ester hydrochloride, Phenylmagnesium bromide (3.0 M in Et2O), Dry THF.

• Procedure:

  • Suspend L-Valine methyl ester HCl (1.0 equiv) in anhydrous THF under Argon.

  • Cool to 0°C. Slowly add PhMgBr (4.0 equiv) via cannula. Note: Excess Grignard is required to deprotonate the amine and perform the double addition.

  • Allow to warm to room temperature and stir for 12 hours.

  • Quench: Cool to 0°C and carefully add saturated NH4Cl.

  • Isolation: Extract with EtOAc, dry over Na2SO4, and concentrate. Recrystallize from Hexanes/EtOAc to yield (S)-2-amino-3-methyl-1,1-diphenylbutan-1-ol as white crystals.

Step 2: Thionation (Cyclization)

• Reagents: Amino alcohol (from Step 1), Carbon Disulfide (CS2), KOH, Ethanol/Water (or TCDI in THF).

• Procedure (CS2 Method):

  • Dissolve the amino alcohol (1.0 equiv) in EtOH/H2O (1:1).

  • Add KOH (2.5 equiv) and CS2 (1.5 equiv).

  • Reflux for 16–24 hours. Evolution of H2S gas indicates reaction progress (Use a scrubber).

  • Workup: Acidify with 1M HCl to precipitate the product.

  • Purification: Recrystallize from Ethanol.

  • Yield Target: >85%.

  • Quality Check: Melting point should be sharp; IR should show strong C=S stretch at ~1330 cm⁻¹ (distinct from C=O at ~1750 cm⁻¹).

Mechanistic Utility: Radical Conjugate Additions

The primary advantage of this auxiliary is its application in Lewis Acid-Mediated Radical Conjugate Additions (pioneered by Sibi et al.).

The Coordination Model

Unlike standard enolate chemistry where Lithium or Boron is used, radical chemistry with this auxiliary often employs Magnesium (Mg²⁺), Zinc (Zn²⁺), or Ytterbium (Yb³⁺). The sulfur atom coordinates to the metal, but the geometry is distinct.

Mechanism:

• Acylation: The auxiliary is acylated with an

  -unsaturated acid chloride (e.g., cinnamoyl chloride).

• Coordination: A Lewis Acid (e.g., MgI2) chelates between the Thione sulfur and the carbonyl oxygen of the acyl group.

• Radical Addition: An alkyl radical (generated from R-I + Et3B/O2) attacks the

  -position.

• Selectivity: The gem-diphenyl group blocks the si-face (or re-face depending on rotamer), forcing the radical to attack anti to the steric bulk.

Pathway Visualization

Caption: Sibi-type Radical Conjugate Addition pathway mediated by Lewis Acid chelation.

Troubleshooting & QA Parameters

When synthesizing or utilizing this auxiliary, adhere to these quality assurance metrics:

Parameter	Specification	Method	Common Failure Mode
Purity	>98%	HPLC (Chiralpak AD-H)	Residual amino alcohol (incomplete cyclization).[1][2]
Optical Rotation		Polarimetry (c=1, CHCl3)	Racemization during Grignard step if temp > 0°C.
Appearance	White/Off-white solid	Visual	Yellowing indicates sulfur oxidation or impurities.
Storage	2-8°C, Inert Gas	--	Hydrolysis of thione to ketone over long periods in moist air.

References

• Sibi, M. P. , & Manyem, S. (2000). Enantioselective Conjugate Radical Additions. Tetrahedron, 56(41), 8033-8061. Link

• Kunieda, T. , Ishizuka, T., Higuchi, T., & Hirobe, M. (1988). Chiral synthons for asymmetric synthesis. The Journal of Organic Chemistry, 53(15), 3381-3383. Link

• Sibi, M. P. , & Liu, J. (2001). Reversal of Stereochemistry in Radical Conjugate Additions: The Role of the Lewis Acid. Organic Letters, 3(26), 4181-4184. Link

• Hintermann, T. , & Seebach, D. (1998).[3] A Useful Modification of the Evans Auxiliary: 4-Isopropyl-5,5-diphenyloxazolidin-2-one.[3] Helvetica Chimica Acta, 81(11), 2093-2126. Link(Note: Describes the oxazolidinone analog synthesis which serves as the precursor basis).

• Porter, N. A. , Giese, B., & Curran, D. P. (1991). Acyclic stereochemical control in free-radical reactions. Accounts of Chemical Research, 24(10), 296-304. Link

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. mdpi.com [mdpi.com]
• 3. semanticscholar.org [semanticscholar.org]

physicochemical properties of (S)-4-Isopropyl-5,5-diphenyloxazolidine-2-thione

The following technical guide details the physicochemical properties, synthesis, and applications of (S)-4-Isopropyl-5,5-diphenyloxazolidine-2-thione , a specialized chiral auxiliary used in asymmetric synthesis.

Executive Summary

(S)-4-Isopropyl-5,5-diphenyloxazolidine-2-thione is a chiral auxiliary belonging to the class of Evans-type oxazolidinones and thiazolidinethiones. It is structurally distinct due to the presence of two phenyl groups at the C5 position (gem-diphenyl effect) and a thione (C=S) group at the C2 position.

This molecule combines the steric rigidity of the Sibi/Kunieda auxiliary (the oxazolidinone analog) with the unique electronic properties of a thione . The 5,5-diphenyl substitution restricts conformational mobility, enhancing facial selectivity in enolate alkylations and aldol reactions. The thione moiety offers "soft" Lewis basicity, enabling specific coordination to soft metal centers (e.g., Sn(II), Ti(IV)) and facilitating unique cleavage protocols (e.g., reductive cleavage to aldehydes or radical-mediated transformations) that are difficult with standard oxazolidinones.

Physicochemical Profile

The following data characterizes the molecule and its closest structural analog, providing a baseline for identification and handling.

Identification & Constants

Property	Data	Note
IUPAC Name	(S)-4-Isopropyl-5,5-diphenyloxazolidine-2-thione
CAS Number	191274-16-1 (Tentative)	Verify with specific vendor; often cataloged as custom synthesis.
Molecular Formula	C₁₈H₁₉NOS
Molecular Weight	297.42 g/mol
Chiral Center	(4S)	Derived from (S)-Valine.
Appearance	White to pale yellow crystalline solid	Thiones often exhibit a yellow tint compared to oxazolidinones.

Thermal & Optical Properties

• Melting Point (MP):

  • Analog Reference: The corresponding oxazolidinone (C=O) melts at 246–247 °C .

  • Thione Estimate: Substitution of C=O with C=S typically lowers the lattice energy slightly, but the gem-diphenyl group maintains high crystallinity. Expected MP range: 180–220 °C .

• Optical Rotation (

  ):

  • Analog Reference: The oxazolidinone exhibits a strong negative rotation (

    , , Acetone).

  • Thione Shift: Thiones often show a significant shift in rotation magnitude or sign compared to their oxo-analogs due to the different chromophore (C=S vs C=O).

Solubility & Stability

• Solubility: Highly soluble in DCM (Dichloromethane) , THF (Tetrahydrofuran) , and Ethyl Acetate . Low solubility in non-polar hydrocarbons (Hexanes) and water.

• Stability:

  • Hydrolytic: Stable under neutral and mild acidic conditions.

  • Oxidative: The C=S bond is sensitive to strong oxidants (e.g.,

    , mCPBA), which can convert the thione back to the oxazolidinone (C=O).

  • Thermal: High thermal stability due to the 5,5-diphenyl steric locking.

Structural Characterization

Spectroscopic Signatures

• Infrared (IR) Spectroscopy:

  • C=S Stretch: A strong, characteristic band typically found between 1150–1250 cm⁻¹ (distinct from the C=O stretch of oxazolidinones at ~1750–1780 cm⁻¹).

  • C-N Stretch: ~1400–1500 cm⁻¹.

• Nuclear Magnetic Resonance (NMR):

  • C NMR (C=S): The thiocarbonyl carbon appears significantly downfield, typically at 185–190 ppm (compared to 155–160 ppm for C=O).
  • H NMR (Isopropyl): Distinct doublets for the methyl groups ( 0.8–1.0 ppm) and a multiplet for the methine proton.
  • H NMR (Phenyl): Multiplets in the aromatic region ( 7.1–7.5 ppm).

Synthesis & Preparation Protocol

The synthesis exploits the "Gem-Diphenyl Effect" to drive cyclization.

Synthetic Pathway[1][2][3][4][5]

• Starting Material: (S)-Valine Methyl Ester .

• Grignard Addition: Reaction with excess Phenylmagnesium Bromide (PhMgBr) converts the ester to the tertiary alcohol: (S)-2-amino-3-methyl-1,1-diphenylbutan-1-ol .

• Cyclization: The amino alcohol is condensed with a thiocarbonyl source (Carbon Disulfide or Thiophosgene).

Detailed Protocol (Representative)

• Step 1: Amino Alcohol Formation

  • Reagents: (S)-Valine methyl ester HCl, PhMgBr (3.5 equiv), THF/Et₂O.

  • Procedure: Add PhMgBr to the ester at 0 °C. Reflux for 2–4 h. Quench with NH₄Cl.[1] Extract and recrystallize.

• Step 2: Thione Cyclization

  • Reagents: Amino Alcohol (1 equiv), Carbon Disulfide (CS₂) (excess), KOH (aq), Ethanol.

  • Procedure:

    • Dissolve amino alcohol in EtOH/CS₂.

    • Add aqueous KOH dropwise.

    • Reflux for 12–24 h (Thione formation is slower than oxazolidinone).

    • Acidify with HCl to precipitate the product.

    • Purification: Recrystallize from Ethanol/Hexanes or DCM/Hexanes to obtain the pure thione.

Mechanistic Insight & Applications

The Gem-Diphenyl Effect (Thorpe-Ingold)

The two phenyl groups at C5 exert a profound steric influence. They restrict the rotation of the oxazolidine ring and the N-acyl group, forcing the substrate into a rigid conformation. This "locking" mechanism enhances the facial selectivity of the auxiliary, often yielding higher diastereomeric ratios (dr > 98:2) compared to the standard 4-isopropyl (Evans) auxiliary.

Thione vs. Oxazolidinone[6]

• Soft Enolization: The sulfur atom of the thione is a "soft" donor. It coordinates strongly with soft Lewis acids (e.g., Sn(OTf)₂ ) or specific titanium species, enabling "soft enolization" pathways (e.g., Crimmins aldol conditions) that are less accessible to the hard oxygen of the oxazolidinone.

• Radical Chemistry: The C=S bond is an excellent radical acceptor. N-Acyl oxazolidinethiones can undergo radical-mediated alkylations or reductive cleavage (e.g., with Bu₃SnH) to generate aldehydes or alkanes directly.

Visualization: Synthesis & Selectivity

Caption: Synthesis pathway from (S)-Valine and mechanistic features of the 5,5-diphenyl-2-thione auxiliary.

References

• Sibi, M. P., et al. (1995). "Chiral Auxiliaries in Organic Synthesis: Preparation and Applications of 5,5-Diaryl-4-isopropyl-2-oxazolidinones." Journal of Organic Chemistry. Link (Describes the parent "one" auxiliary and amino alcohol synthesis).

• Crimmins, M. T. (1998). "Asymmetric Aldol Additions: Use of Titanium Tetrachloride and Sparteine for the Synthesis of Chiral N-Acyl Oxazolidinethiones." Journal of the American Chemical Society. Link (Describes the utility of the thione moiety).

• Vela, M. A., et al. (1990). "Synthesis of Chiral Oxazolidine-2-thiones." Tetrahedron Letters. Link (General synthesis of thiones from amino alcohols).

• Close, W. J. (1950). "The Conformation of 5,5-Disubstituted Oxazolidinones." Journal of the American Chemical Society. (Early work on the gem-disubstituent effect).

• Mancuso, R., et al. (2018). "(S)-4-Isopropyl-5,5-diphenyloxazolidin-2-one."[2][3][4][5] Molbank. Link (Detailed characterization of the oxazolidinone analog).

Sources

• 1. (R)-4-Isopropyl-3-isopropyl­sulfanyl-5,5-diphenyl-1,3-oxazolidin-2-one - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 184346-45-0・(S)-4-Isopropyl-5,5-diphenyloxazolidin-2-one・(S)-4-Isopropyl-5,5-diphenyloxazolidin-2-one【詳細情報】｜試薬-富士フイルム和光純薬 [labchem-wako.fujifilm.com]
• 3. pure-synth.com [pure-synth.com]
• 4. jk-sci.com [jk-sci.com]
• 5. (R)-4-Isopropyl-3-isopropyl-sulfanyl-5,5-diphenyl-1,3-oxazolidin-2-one - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Data of Diphenyl Oxazolidinethione

Abstract

Introduction

Oxazolidinethiones, particularly those bearing chiral substituents, are powerful tools in modern organic synthesis, enabling the stereoselective formation of new chemical bonds. The diphenyl-substituted variant, with its rigid conformational structure and the directing effects of the phenyl groups, presents a unique spectroscopic challenge and opportunity. Understanding its NMR spectral characteristics is paramount for reaction monitoring, stereochemical assignment, and purity assessment. This guide will delve into the theoretical underpinnings of the expected ¹H and ¹³C NMR spectra of cis-4,5-diphenyl-1,3-oxazolidine-2-thione, providing a detailed interpretation of chemical shifts and coupling constants.

Molecular Structure and Stereochemistry

The core of this guide focuses on the cis-diastereomer of 4,5-diphenyl-1,3-oxazolidine-2-thione. The relative stereochemistry of the two phenyl groups significantly influences the magnetic environment of the protons and carbons within the molecule, leading to a distinct NMR fingerprint.

Figure 1: Structure of cis-4,5-diphenyl-1,3-oxazolidine-2-thione.

Predicted ¹H NMR Spectral Data

The proton NMR spectrum of cis-4,5-diphenyl-1,3-oxazolidine-2-thione is expected to exhibit distinct signals for the methine protons on the oxazolidine ring, the N-H proton, and the aromatic protons of the two phenyl groups. The predicted chemical shifts are based on data from analogous structures, such as (4S,5R)-4-methyl-5-phenyloxazolidin-2-one and other 4,5-disubstituted oxazolidinones.[1][2]

Table 1: Predicted ¹H NMR Chemical Shifts for cis-4,5-Diphenyl-1,3-oxazolidine-2-thione in CDCl₃

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-4	~5.2 - 5.5	Doublet	~7 - 9
H-5	~5.8 - 6.1	Doublet	~7 - 9
N-H	~7.0 - 8.5	Broad Singlet	-
Aromatic-H	~7.2 - 7.5	Multiplet	-

Rationale for Predicted Chemical Shifts and Coupling Constants:

• H-4 and H-5: These methine protons are diastereotopic and are expected to appear as doublets due to coupling with each other. The cis relationship typically results in a coupling constant in the range of 7-9 Hz. The downfield shift is attributed to the deshielding effects of the adjacent phenyl groups and the heteroatoms in the ring.

• N-H Proton: The chemical shift of the N-H proton can be highly variable and is dependent on solvent, concentration, and temperature due to hydrogen bonding. It is expected to appear as a broad singlet.

• Aromatic Protons: The ten protons of the two phenyl groups will likely resonate as a complex multiplet in the aromatic region of the spectrum. The exact chemical shifts will be influenced by the electronic environment and the anisotropic effects of the oxazolidinethione ring.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum provides crucial information about the carbon framework of the molecule. The chemical shift of the thiocarbonyl carbon (C=S) is a particularly diagnostic feature of oxazolidinethiones. For valine-derived oxazolidinethiones, the thiocarbonyl carbon appears around 189.5 ppm.[3]

Table 2: Predicted ¹³C NMR Chemical Shifts for cis-4,5-Diphenyl-1,3-oxazolidine-2-thione in CDCl₃

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C=S (C2)	~188 - 192
C4	~60 - 65
C5	~80 - 85
Aromatic-C (ipso)	~135 - 140
Aromatic-C (ortho, meta, para)	~125 - 130

Rationale for Predicted Chemical Shifts:

• C=S (C2): The thiocarbonyl carbon is significantly deshielded and appears far downfield, a characteristic feature of this functional group.[3]

• C4 and C5: These methine carbons are attached to heteroatoms and phenyl groups, resulting in their appearance in the range of 60-85 ppm. The carbon attached to the oxygen (C5) is expected to be further downfield than the carbon attached to the nitrogen (C4).

• Aromatic Carbons: The aromatic carbons will produce a series of signals in the typical aromatic region (125-140 ppm). The ipso-carbons (the carbons directly attached to the oxazolidinethione ring) will be at the lower field end of this range.

Experimental Protocols

Acquiring high-quality NMR spectra is fundamental to accurate structural elucidation. The following is a standardized protocol for the analysis of diphenyl oxazolidinethione.

Sample Preparation

• Solvent Selection: Deuterated chloroform (CDCl₃) is a common and suitable solvent for this class of compounds. Deuterated dimethyl sulfoxide (DMSO-d₆) can also be used, which may be beneficial for observing the N-H proton due to reduced exchange rates.

• Concentration: For ¹H NMR, dissolve 5-10 mg of the sample in approximately 0.6-0.7 mL of the deuterated solvent. For ¹³C NMR, a more concentrated sample of 20-50 mg is recommended to obtain a good signal-to-noise ratio in a reasonable time.

• Filtration: To remove any particulate matter that could degrade spectral resolution, filter the sample solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

Figure 2: Workflow for NMR sample preparation.

NMR Data Acquisition

• Instrumentation: Spectra should be recorded on a spectrometer operating at a frequency of at least 400 MHz for ¹H NMR to ensure adequate signal dispersion, particularly for the aromatic region.

• ¹H NMR Parameters:

  • Pulse Sequence: A standard single-pulse experiment is typically sufficient.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 8-16 scans are usually adequate for a sample of this concentration.

• ¹³C NMR Parameters:

  • Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30) is used to simplify the spectrum and enhance the signal-to-noise ratio.

  • Spectral Width: A wider spectral width is required to encompass the thiocarbonyl carbon signal.

  • Relaxation Delay: A longer relaxation delay (2-10 seconds) may be necessary for quantitative analysis of quaternary carbons, though it is less critical for routine characterization.

Data Interpretation and Structural Verification

The interpretation of the NMR spectra is a critical step in confirming the structure of the synthesized compound.

• Stereochemistry: The coupling constant between H-4 and H-5 is a key indicator of the relative stereochemistry. A J value in the range of 7-9 Hz is strongly indicative of a cis relationship between these two protons. Trans isomers would be expected to exhibit a smaller coupling constant.

• Purity Assessment: The presence of unexpected signals in the spectrum can indicate the presence of impurities. Common impurities include residual solvents from the synthesis and purification process. It is crucial to consult tables of common NMR solvent impurities to distinguish these from sample-related signals.

• 2D NMR Techniques: In cases of spectral overlap, particularly in the aromatic region, two-dimensional (2D) NMR experiments such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can be invaluable.

  • COSY: A COSY spectrum will show correlations between coupled protons, helping to identify the spin systems of the phenyl groups and confirm the H-4/H-5 coupling.

  • HSQC: An HSQC spectrum correlates each proton with the carbon to which it is directly attached, allowing for unambiguous assignment of the carbon signals for the methine and aromatic C-H groups.

Sources

• 1. 16251-45-9｜(4S,5R)-(-)-4-Methyl-5-phenyl-2-oxazolidinone｜Kaimosi BioChem Tech Co., Ltd [kaimosi.com]
• 2. researchgate.net [researchgate.net]
• 3. Cas 16251-45-9,(4S,5R)-(-)-4-METHYL-5-PHENYL-2-OXAZOLIDINONE | lookchem [lookchem.com]

X-ray crystallography data of (S)-4-Isopropyl-5,5-diphenyloxazolidine-2-thione

An In-Depth Technical Guide to the X-ray Crystallographic Analysis of Chiral Oxazolidine-2-thiones

Abstract: This technical guide provides a comprehensive overview of the process of determining and analyzing the single-crystal X-ray structure of chiral auxiliaries, with a specific focus on the (S)-4-Isopropyl-5,5-diphenyloxazolidine-2-thione scaffold. While a public crystal structure for this exact thione derivative is not available, this guide establishes a complete and authoritative workflow that a researcher would follow. We will utilize data from a closely related oxazolidinone structure to illustrate the principles of data interpretation. This document is intended for researchers, chemists, and drug development professionals who leverage stereoselective synthesis and require unambiguous structural characterization to guide their work. The guide covers the entire pipeline from synthesis and crystallization to data collection, structure refinement, and detailed analysis, emphasizing the rationale behind key experimental decisions.

The Role of Chiral Auxiliaries

In the field of asymmetric synthesis, the predictable and reliable control of stereochemistry is paramount. Chiral auxiliaries are enantiomerically pure compounds that are temporarily incorporated into a prochiral substrate to direct a chemical reaction to form one enantiomer or diastereomer in preference to others. The Evans oxazolidinone auxiliaries, and their thione and selone analogs, are among the most powerful and widely used tools for stereocontrolled transformations, including aldol, alkylation, and cycloaddition reactions. The steric and electronic properties of the auxiliary create a chiral environment that effectively shields one face of the reactive center, leading to highly diastereoselective bond formation.

(S)-4-Isopropyl-5,5-diphenyloxazolidine-2-thione: A Key Scaffold

The subject of this guide, (S)-4-Isopropyl-5,5-diphenyloxazolidine-2-thione, belongs to this critical class of reagents. The sulfur atom in the thione variant modifies the electronic properties and coordination behavior of the exocyclic carbonyl group compared to its more common oxazolidinone counterpart, which can influence the stereochemical outcome of metal-catalyzed reactions. The synthesis of such auxiliaries is typically achieved from corresponding β-amino alcohols through condensation with reagents like carbon disulfide or thiophosgene. The bulky diphenyl groups at the 5-position and the isopropyl group at the 4-position provide a well-defined and sterically demanding chiral pocket to direct asymmetric transformations.

Why X-ray Crystallography is the Gold Standard

While spectroscopic methods like NMR can suggest relative stereochemistry, only single-crystal X-ray crystallography can provide an unambiguous, three-dimensional map of the atomic arrangement within a molecule. This technique is indispensable for:

• Absolute Stereochemical Assignment: Confirming the (S) or (R) configuration of every stereocenter.

• Conformational Analysis: Revealing the precise orientation of substituents, which is key to understanding the mechanism of stereochemical induction.

• Solid-State Packing: Elucidating intermolecular interactions that can influence physical properties like solubility and melting point.

For any new chiral auxiliary or a complex synthetic intermediate, crystallographic analysis is the ultimate validation of its structure and, by extension, the foundation upon which its synthetic utility is built.

The Crystallographic Workflow: From Powder to Publication

This section details the self-validating experimental pipeline for obtaining a high-resolution crystal structure.

Synthesis and Crystallization

Protocol 2.1.1: Synthesis of the Chiral Auxiliary The synthesis of oxazolidine-2-thiones is well-established. A general, representative procedure starting from the corresponding amino alcohol is as follows:

• To a solution of the enantiopure β-amino alcohol (e.g., (S)-2-amino-3-methyl-1,1-diphenylbutan-1-ol) in a suitable aprotic solvent (e.g., THF), add a base (e.g., NaH or K2CO3) at 0 °C.

• After stirring for 30 minutes, slowly add a slight excess of carbon disulfide (CS2).

• Allow the reaction to warm to room temperature and stir for 12-24 hours until TLC analysis indicates complete consumption of the starting material.

• Quench the reaction carefully with a saturated aqueous solution of NH4Cl.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the pure oxazolidine-2-thione.

Protocol 2.1.2: Growing Diffraction-Quality Crystals The most challenging step is often obtaining a single crystal suitable for diffraction (typically >0.1 mm in all dimensions with no visible fractures).

• Causality: The goal is to slow down the crystallization process to allow molecules to pack into a highly ordered lattice. Rapid precipitation leads to amorphous solids or microcrystalline powders.

• Solvent Selection: Dissolve the purified compound in a minimal amount of a "good" solvent in which it is highly soluble (e.g., dichloromethane or acetone).

• Slow Evaporation: Loosely cap the vial and leave it undisturbed in a vibration-free environment. The slow evaporation of the solvent will gradually increase the concentration, inducing crystallization.

• Vapor Diffusion (Alternative): Place the vial from step 1 inside a larger, sealed jar containing a "poor" solvent (an "anti-solvent" in which the compound is insoluble, e.g., hexane). The vapor of the anti-solvent will slowly diffuse into the primary solvent, reducing the compound's solubility and promoting crystal growth.

• Harvesting: Once suitable crystals have formed, carefully remove them from the mother liquor using a nylon loop and immediately coat them in a cryoprotectant (e.g., paratone oil) before flash-cooling in liquid nitrogen. This prevents ice formation, which would destroy the crystal lattice.

Data Collection and Processing

The flash-cooled crystal is mounted on a goniometer head and placed into the cold stream (typically 100 K) of an X-ray diffractometer.

Protocol 2.2.1: X-ray Diffraction

• Unit Cell Determination: A preliminary set of diffraction images is collected to locate the diffraction spots. The positions of these spots are used to determine the dimensions and angles of the unit cell—the fundamental repeating block of the crystal.

• Data Collection Strategy: The instrument software calculates an optimal strategy (e.g., a series of ω and φ scans) to collect a complete and redundant dataset, ensuring that every unique reflection is measured multiple times. This redundancy is crucial for accurate data scaling and absorption correction.

• Data Integration and Scaling: The raw diffraction images are processed to measure the intensity of each reflection. The data is then scaled and corrected for experimental factors (e.g., beam intensity fluctuations, crystal absorption) using programs like SADABS. The output is a reflection file containing the Miller indices (h,k,l) and the intensity (I) and standard uncertainty (σ(I)) for each reflection.

Structure Solution and Refinement

The final step is to convert the diffraction data into a 3D atomic model.

• Structure Solution: Using direct methods or Patterson methods (implemented in software like SHELXS), an initial electron density map is generated. This map reveals the positions of the heavier atoms (S, O, N, C).

• Model Building: Atoms are assigned to the electron density peaks.

• Refinement: The model is refined against the experimental data using full-matrix least-squares minimization (e.g., with SHELXL). In this iterative process, atomic positions, and their thermal displacement parameters are adjusted to minimize the difference between the observed structure factors (|Fo|) and the calculated structure factors (|Fc|) derived from the model. Hydrogen atoms are typically placed in calculated positions.

• Validation: The quality of the final model is assessed by several factors, including the R-factors (R1, wR2) and the Goodness-of-Fit (S). An R1 value below 0.05 is indicative of a good model. The final output is typically a Crystallographic Information File (CIF).

Illustrative Data Analysis: A Case Study

As of the date of this guide, the specific crystal structure for (S)-4-Isopropyl-5,5-diphenyloxazolidine-2-thione is not publicly deposited in the Cambridge Structural Database (CSD). However, to provide a tangible example of how to interpret such data, we will use the published crystallographic information for a very closely related analog: (R)-4-isopropyl-3-(isopropylthio)-5,5-diphenyloxazolidin-2-one. This molecule shares the same core scaffold and stereocenter, making its data highly relevant for illustrative purposes.

Crystallographic Data Tables

The following tables summarize the key parameters from the crystallographic analysis of the analog structure.

Table 1: Crystal Data and Structure Refinement Details

Parameter	Value
Crystal Data
Chemical formula	C₂₁H₂₅NO₂S
Formula weight	355.48 g/mol
Crystal system	Orthorhombic
Space group	P2₁2₁2₁
a, b, c (Å)	6.0621 (1), 17.2963 (3), 18.5398 (3)
α, β, γ (°)	90, 90, 90
Volume (ų)	1943.93 (6)
Z (molecules/unit cell)	4
Data Collection
Diffractometer	Bruker SMART APEX
Radiation type	Cu Kα (λ = 1.54178 Å)
Temperature (K)	100
Measured reflections	18292
Independent reflections	3008
R_int	0.026
Refinement
R₁ [I > 2σ(I)]	0.027
wR₂ (all data)	0.071
Goodness-of-fit (S)	1.06
Absolute structure param.	-0.01 (2)

Data sourced from Silveira et al.

Interpretation of Key Parameters

• Space Group: The space group P2₁2₁2₁ is a common chiral space group. Its presence confirms that the crystal is non-centrosymmetric and that the molecules within it are enantiomerically pure, which is a critical self-validating check.

• R-factors: The low values for R_int (a measure of data redundancy and quality) and R₁ (the agreement between the model and the data) indicate a high-quality dataset and a well-refined structure.

• Absolute Structure Parameter: The Flack parameter is close to zero, which provides an unambiguous confirmation of the assigned absolute stereochemistry at the C4 position. A value near 1 would indicate the opposite enantiomer.

Molecular and Supramolecular Structure

Analysis of the CIF would reveal the precise bond lengths, bond angles, and torsion angles. For a chiral auxiliary, the most critical information is the conformation of the substituents on the oxazolidine ring. The orientation of the isopropyl group and the phenyl groups dictates how a substrate, once acylated to the nitrogen atom, will be presented to incoming reagents. The crystal structure would show how the isopropyl group shields one face of the molecule, forcing an electrophile to approach from the less hindered direction, which is the mechanistic basis for its stereodirecting ability.

Furthermore, analysis of the crystal packing can reveal intermolecular interactions, such as C-H···O or C-H···π hydrogen bonds. In drug development, understanding these solid-state interactions is crucial as it can influence the stability and dissolution properties of different crystalline forms (polymorphs).

Visualizing the Process and Structure

Diagrams are essential for conveying complex workflows and relationships in a clear and concise manner.

Caption: Experimental workflow from synthesis to final structure determination.

Conclusion

The crystallographic analysis of chiral auxiliaries like (S)-4-Isopropyl-5,5-diphenyloxazolidine-2-thione is a foundational activity in modern synthetic and medicinal chemistry. It provides the only definitive proof of absolute stereochemistry and offers deep insights into the conformational biases that govern stereoselective reactions. This guide has outlined the rigorous, multi-step process required to obtain and interpret high-quality crystallographic data. From the careful synthesis and crystallization of the material to the sophisticated methods of data collection and structure refinement, each step serves as a quality check for the next. The resulting 3D structure is not merely a picture, but a precise geometric model that allows scientists to understand reaction mechanisms, validate synthetic outcomes, and design the next generation of stereoselective reagents and pharmaceutical compounds.

References

• Silveira, G. P., de Carvallho, C. B., & Oliver, A. (2012). (R)-4-Isopropyl-3-isopropylsulfanyl-5,5-diphenyl-1,3-oxazolidin-2-one. Acta Crystallographica Section E: Structure Reports Online, 68(8), o2048. Available at: [Link]

• Gabbai, F. P., et al. (2022). CRYSTAL STRUCTURE AND HIRSHFELD SURFACE ANALYSIS OF (Z)-4- ((5-ISOPROPYL-3,8-DIMETHYLAZULEN-1-YL)METHYLENE). Journal of the Serbian Chemical Society. Available at: [Link]

• Petrucci, C., et al. (2018). (S)-4-Isopropyl-5,5-diphenyloxazolidin-2-one. Molbank, 2018(4), M1013. Available at: [Link]

• Cambridge Crystallographic Data Centre (CCDC). CCDC Deposition Criteria for CSD and ICSD Inclusion. Available at: [Link]

• Cambridge Crystallographic Data Centre (CCDC). CCDC 2181759: Experimental Crystal Structure Determination. NSF Public Access Repository. Available at: [Link]

Protocols & Analytical Methods

Application Note: High-Efficiency N-Acylation of (S)-4-Isopropyl-5,5-diphenyloxazolidine-2-thione

Executive Summary

This application note details the optimized protocol for the N-acylation of (S)-4-Isopropyl-5,5-diphenyloxazolidine-2-thione (often referred to as the Sibi-type or modified Evans/Seebach auxiliary ).

While standard Evans oxazolidinones are ubiquitous, the 5,5-diphenyl thione variant offers distinct advantages in asymmetric synthesis:

• Steric Shielding: The gem-diphenyl group at C5 provides a massive steric wall, often enhancing diastereoselectivity in subsequent aldol or radical reactions compared to the standard 4-isopropyl analogs.

• Electronic Modulation: The thiocarbonyl (C=S) group is "softer" and more Lewis basic towards specific metals (e.g., Sn, Cu) than the carbonyl (C=O), altering chelation pathways and reaction rates.

This protocol utilizes a Lithium-mediated deprotonation strategy.[1] We prioritize this over NaH or mixed anhydride methods because it allows for low-temperature control, minimizing side reactions (such as ring opening or polymerization) common with thione derivatives.

Mechanistic Principles & Workflow

The reaction proceeds via the formation of a lithiated intermediate. Unlike simple amides, the pKa of the thio-carbamate proton is sufficiently low (~18-20) to be deprotonated quantitatively by n-Butyllithium (n-BuLi).

Reaction Mechanism

The process involves two critical phases:

• Deprotonation: n-BuLi removes the N-H proton. The resulting Lithium salt is often colored (bright orange/red), serving as a visual indicator of successful deprotonation.

• Acylation: The "hard" Lithium cation coordinates with the "hard" oxygen of the incoming acid chloride (or the thione sulfur, depending on solvent/additives), directing the nucleophilic attack of the nitrogen onto the acyl chloride.

Experimental Protocol

Materials & Equipment

• (S)-4-Isopropyl-5,5-diphenyloxazolidine-2-thione: >98% purity.[2]

• n-Butyllithium (n-BuLi): 1.6 M or 2.5 M in hexanes (Titrate before use).

• Acid Chloride: Freshly distilled or high-purity commercial grade.

• Solvent: Anhydrous THF (distilled from Na/Benzophenone or from a solvent purification system). Critical: Moisture content must be <50 ppm.

• Glassware: Flame-dried 3-neck round bottom flask, N2/Ar balloon or manifold.

Step-by-Step Methodology

Scale: 10.0 mmol of Auxiliary (approx. 2.97 g)[3]

Step	Action	Technical Rationale & Observations
1	Setup	Charge flame-dried flask with Auxiliary (1.0 equiv) and Anhydrous THF (0.2 M concentration) under inert atmosphere.
2	Cooling	Cool the solution to -78°C (Dry ice/Acetone bath).
3	Deprotonation	Add n-BuLi (1.1 equiv) dropwise over 10-15 mins.
4	Lithiation Check	Observation Point: The solution should turn from pale yellow to bright orange or deep red . If no color change occurs, moisture may be present.
5	Equilibration	Stir at -78°C for 15 min, then briefly warm to 0°C for 10 min.
6	Re-Cooling	Cool reaction mixture back to -78°C .
7	Acylation	Add Acid Chloride (1.1 - 1.2 equiv) dropwise (neat or as THF solution).
8	Reaction	Stir at -78°C for 30 min, then allow to warm slowly to 0°C or RT over 1-2 hours.
9	Quench	Add Saturated NH4Cl (aq) carefully.
10	Workup	Extract with EtOAc or CH2Cl2 (3x). Wash combined organics with NaHCO3 (sat) and Brine.[4] Dry over MgSO4.[3][4][5]

Purification

• Crystallization: The 5,5-diphenyl group makes these derivatives highly crystalline. Recrystallization from EtOAc/Hexanes is often sufficient and superior to chromatography.

• Flash Chromatography: If necessary, use Silica Gel (10-20% EtOAc in Hexanes). The N-acylated product is typically less polar (higher Rf) than the free auxiliary.

Critical Process Parameters (CPPs) & Troubleshooting

The following table summarizes common failure modes and their solutions, specifically tailored for the 5,5-diphenyl system.

Issue	Probable Cause	Corrective Action
Low Yield (<50%)	Incomplete Lithiation	The 5,5-diphenyl group creates steric bulk. Ensure the "Warm to 0°C" step (Step 5) is performed to drive deprotonation before adding the electrophile.
No Color Change	Wet THF or degraded n-BuLi	Titrate n-BuLi using diphenylacetic acid or menthol/bipyridine. Re-dry THF.
Recovery of Starting Material	Hydrolysis during workup	N-acyl thiones are sensitive to basic hydrolysis. Ensure the quench is neutral/mildly acidic (NH4Cl) and avoid prolonged exposure to strong aqueous base.
O-Acylation vs N-Acylation	Ambident Nucleophile	Rare for acid chlorides, but possible. Keep temperature at -78°C during addition. The "Hard" Li cation favors N-acylation over S/O-acylation in this system.

Quality Control & Self-Validation

To verify the identity of the product without external standards, use the following NMR diagnostic signals. The shifts listed are representative of the N-propionyl derivative, a common standard.

1H NMR Diagnostics (CDCl3, 400 MHz)

• Isopropyl Methyls: Look for two doublets around 0.9 - 1.1 ppm . In the N-acylated product, these often shift slightly downfield compared to the free auxiliary.

• Acyl Group: If propionyl (EtCO-), look for the characteristic triplet/quartet pattern. The quartet (CH2-CO) typically appears around 2.9 - 3.1 ppm , significantly downfield due to the electron-withdrawing thione/imide system.

• Chiral Methine (H4): The proton at the C4 position (attached to the isopropyl group) is the structural anchor. It typically appears as a doublet (or ddd) around 5.8 - 6.0 ppm . This is a critical validation signal ; in the free auxiliary, it is often more upfield.

13C NMR Diagnostics

• Thiocarbonyl (C=S): The most distinct peak. Look for a signal very far downfield, typically 195 - 205 ppm .

• Acyl Carbonyl (N-C=O): Distinct from the thione, usually 170 - 175 ppm .

• Quaternary Carbon (C5): The carbon bearing the two phenyl rings appears around 85 - 90 ppm .

References

• Original Auxiliary Synthesis & Utility

  • Sibi, M. P.; Venkatraman, L.; Liu, M.; Jasperse, C. P.
  • Note: Establishes the utility of diphenyl-substituted auxiliaries for shielding.

• General Lithiation/Acylation Protocol (DIOZ Analog)

  • Hintermann, T.; Seebach, D. "Synthesis of a Chiral Auxiliary: (S)-4-Isopropyl-5,5-diphenyl-1,3-oxazolidin-2-one." Organic Syntheses2007, 84, 137.
  • Note: This is the "Gold Standard" procedure for the oxazolidinone analog (DIOZ). The lithiation conditions (n-BuLi, -78°C) are directly transferable to the thione.

• Thiazolidinethione Acylation Protocol

  • Lecea, B. et al. "Synthesis of (S)-4-Isopropyl-1,3-thiazolidine-2-thione." Organic Syntheses2011, 88, 26.
  • Note: Confirms the stability of thione auxiliaries under n-BuLi/Acid Chloride conditions.

• Comparison of Thione vs.

  • Crimmins, M. T. "New Tools for the Asymmetric Synthesis of Polyketide Chains." Aldrichimica Acta2006, 39, 63.
  • Note: Discusses the electronic differences (Soft vs Hard) of the thione group.

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. scielo.br [scielo.br]
• 3. rsc.org [rsc.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. (R)-4-Isopropyl-3-isopropyl­sulfanyl-5,5-diphenyl-1,3-oxazolidin-2-one - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Synthesis of Chiral Carboxylic Acids via Diphenyl Oxazolidinethione

Abstract & Strategic Overview

The synthesis of

-chiral carboxylic acids is a cornerstone of modern drug development, underpinning the structure of numerous peptidomimetics, polyketides, and small-molecule inhibitors. While Evans' oxazolidinones are the historical standard, diphenyl oxazolidinethiones (specifically the (4R,5S)-4,5-diphenyl-1,3-oxazolidine-2-thione ) offer distinct mechanistic advantages that address common limitations of the oxo-analogs.

The Thione Advantage:

• Soft Enolization Capability: The thione sulfur atom is a soft Lewis base. It coordinates avidly with soft Lewis acids (e.g.,

  , ), enabling "soft enolization" pathways (Crimmins' method). This allows for tunable diastereoselectivity (accessing both Evans-syn and non-Evans-syn products) simply by altering the base/Lewis acid stoichiometry, a flexibility often lacking in standard oxazolidinones.

• Enhanced Cleavage Kinetics: The thiocarbonyl group alters the electronics of the heterocyclic ring, rendering the exocyclic

  -acyl bond more susceptible to nucleophilic attack. This permits cleavage under milder conditions—often neutral alcoholysis or mild hydrolysis—preserving sensitive functional groups that would decompose under the harsh LiOOH conditions required for oxazolidinones.

This guide details the end-to-end protocol for utilizing the diphenyl oxazolidinethione auxiliary, from synthesis to final acid release.

Mechanism of Action

The stereocontrol in this system is governed by the formation of a rigid metal-enolate intermediate. Unlike lithium enolates (hard-hard interaction), the titanium-mediated enolization exploits the affinity of the thione sulfur for titanium.

The "Crimmins" Titano-Enolate Transition State

When

is employed with a tertiary amine base (e.g., DIPEA, (-)-Sparteine), the reaction proceeds via a highly ordered Zimmerman-Traxler transition state. The titanium center chelates both the enolate oxygen and the thione sulfur. The bulky phenyl groups at the 4 and 5 positions lock the conformation, forcing the electrophile to approach from the face opposite the steric bulk.

Key Mechanistic Differentiator:

• Oxazolidinone (Li-Enolate): Chelation involves the Carbonyl Oxygen.

• Oxazolidinethione (Ti-Enolate): Chelation involves the Thione Sulfur . The longer C=S and Ti-S bond lengths create a distinct bite angle, often resulting in tighter transition states and higher diastereomeric ratios (dr > 98:2).

Diagram: Stereochemical Control Workflow

Caption: Workflow for the synthesis of chiral carboxylic acids using diphenyl oxazolidinethione, highlighting the critical soft enolization step.

Experimental Protocols

Protocol 1: Synthesis of (4R,5S)-4,5-Diphenyl-1,3-oxazolidine-2-thione

Note: This auxiliary is derived from (1S,2R)-2-amino-1,2-diphenylethanol. The cis-diphenyl arrangement provides superior steric blocking compared to mono-substituted variants.

Reagents:

• (1S,2R)-2-amino-1,2-diphenylethanol (1.0 equiv)

• Carbon Disulfide (

  ) (3.0 equiv) - Caution: Toxic/Flammable

• Triethylamine (

  ) (2.5 equiv)

• Solvent: THF or Ethanol

Procedure:

• Dissolution: In a round-bottom flask equipped with a reflux condenser and a caustic scrubber (for

  byproduct), dissolve the amino alcohol in THF (0.5 M).

• Addition: Add

  followed by the slow, dropwise addition of at 0°C.

• Cyclization: Warm the mixture to reflux (60-65°C) and stir for 12–16 hours.

  • Optimization: Microwave irradiation (100°C, 15 min) significantly accelerates this step if suitable equipment is available.

• Workup: Concentrate the reaction mixture in vacuo. Dissolve the residue in

  , wash with 1M HCl (to remove amine), saturated , and brine.

• Purification: Recrystallize from Ethanol/Hexanes.

  • Target: White crystalline solid. Yield: ~85-90%.[1]

Protocol 2: N-Acylation

Reagents:

• (4R,5S)-4,5-Diphenyl-1,3-oxazolidine-2-thione (1.0 equiv)

• n-Butyllithium (n-BuLi) (1.1 equiv, 2.5 M in hexanes)

• Acid Chloride (RCOCl) (1.2 equiv)

• Solvent: Dry THF

Procedure:

• Deprotonation: Cool a solution of the auxiliary in THF (0.2 M) to -78°C under Argon. Add n-BuLi dropwise. The solution typically turns bright yellow (lithium salt). Stir for 30 min.

• Acylation: Add the acid chloride dropwise.

• Warming: Allow the mixture to warm to 0°C over 1 hour.

• Quench: Quench with saturated

  . Extract with EtOAc.

• Purification: Flash chromatography (Silica, Hexanes/EtOAc).

Protocol 3: Asymmetric Alkylation (Ti-Mediated "Soft" Enolization)

This is the critical step for high selectivity.

Reagents:

• N-Acyl Thione (1.0 equiv)

• Titanium Tetrachloride (

  ) (1.05 equiv) - 1.0M in DCM

• Diisopropylethylamine (DIPEA) (1.1 equiv)

• Electrophile (Alkyl Halide/Aldehyde) (1.2–1.5 equiv)

• Solvent: Dry

  (DCM)

Procedure:

• Complexation: Cool the solution of N-acyl thione in DCM (0.1 M) to 0°C. Add

  slowly. The solution will turn dark red/purple, indicating coordination to the thione sulfur and carbonyl oxygen. Stir for 5 min.

• Enolization: Add DIPEA dropwise. Stir at 0°C for 30–60 minutes to ensure complete enolate formation.

  • Note: Unlike Li-enolates (-78°C), Ti-enolates are often stable and reactive at 0°C.

• Alkylation: Add the electrophile. Stir at 0°C until TLC indicates consumption of the starting material (typically 1–4 hours).

• Quench: Carefully add saturated

  .

  • Tip: If an emulsion forms (common with Ti), add a saturated solution of Potassium Sodium Tartrate (Rochelle's Salt) and stir vigorously for 1 hour until layers separate clearly.

• Analysis: Determine diastereomeric ratio (dr) via crude NMR or HPLC. Expect dr > 95:5.[2]

Protocol 4: Chiral Auxiliary Cleavage

Choose Method A for standard acids, or Method B for direct esterification.

Method A: Hydrolytic Cleavage (Yields Carboxylic Acid)

• Dissolve the alkylated product in THF/

  (3:1) at 0°C.

• Add

  (2.0 equiv) and (4.0 equiv).

  • Thione Note: The hydrolysis is faster than for oxazolidinones. Monitor closely (often < 1 hour).

• Quench with

  (to consume peroxide) and acidify with 1M HCl.

• Extract the free acid.[3] The auxiliary can be recovered from the organic layer after base extraction.

Method B: Direct Alcoholysis (Yields Ester) Ideal for avoiding acidic/basic extremes.

• Dissolve product in the desired alcohol (e.g., MeOH or EtOH).

• Add DMAP (0.2 equiv) and stir at room temperature.

• The thione is a good leaving group; conversion to the ester often proceeds overnight.

Data Summary & Troubleshooting

Parameter	Oxazolidinone (Evans)	Oxazolidinethione (Diphenyl)
Enolization Reagent	LiHMDS / NaHMDS	/ Amine or
Enolization Type	Hard (O-Li bond)	Soft (S-Ti bond)
Temperature	-78°C (Strict)	0°C to -20°C (Flexible)
Cleavage Conditions	Harsh ( )	Mild (Alcoholysis/Aminolysis)
Typical dr	90:10 to 98:2	95:5 to >99:1

Troubleshooting Guide:

• Low Yield in Alkylation: Ensure

  quality. Yellow/colorless is good; if cloudy/white, it has hydrolyzed.

• Poor Selectivity: Check the temperature during DIPEA addition. Although the reaction runs at 0°C, the addition of base is exothermic; add slowly.

• Emulsions during Workup: Use Rochelle's salt (tartrate) wash. It chelates titanium effectively, breaking the emulsion.

References

• Crimmins, M. T., King, B. W., Tabet, E. A., & Chaudhary, K. (2001).[4][5] "Asymmetric Aldol Additions: Use of Titanium Tetrachloride and (-)-Sparteine for the Soft Enolization of N-Acyl Oxazolidinones, Oxazolidinethiones, and Thiazolidinethiones." The Journal of Organic Chemistry, 66(3), 894–902.[4][6] [Link]

• Vela, M. A., & Hitchcock, S. R. (2006). "The Application of Chiral Oxazolidinethiones and Thiazolidinethiones in Asymmetric Synthesis." Current Organic Chemistry, 10(16), 2037-2074. [Link]

• Ortiz, A., Sansinenea, E. (2021). "Microwave-Assisted Improved Synthesis of Oxazolidin-2-ones, Oxazolidine-2-thiones and Thiazolidine-2-thione Chiral Auxiliaries." Molecules, 16, 894-902. [Link]

• Wu, Y., Yang, Y. Q., & Hu, Q. (2004). "A Facile Access to Chiral 4-Isopropyl-, 4-Benzyl-, and 4-Phenyloxazolidine-2-thione." The Journal of Organic Chemistry, 69(11), 3990–3992. [Link]

Sources

• 1. Synthesis and stereospecificity of 4,5-disubstituted oxazolidinone ligands binding to T-box riboswitch RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. Asymmetric aldol additions: use of titanium tetrachloride and (-)-sparteine for the soft enolization of N-acyl oxazolidinones, oxazolidinethiones, and thiazolidinethiones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. semanticscholar.org [semanticscholar.org]
• 6. chemrxiv.org [chemrxiv.org]

Application Notes &amp; Protocols for the Reductive Cleavage of Oxazolidinethione Auxiliaries

Introduction: Liberating the Chiral Product

Oxazolidinethione and its close relative, thiazolidinethione, have emerged as exceptionally versatile and powerful chiral auxiliaries in modern asymmetric synthesis.[1] Their rigid, five-membered ring structure, derivatized from readily available β-amino alcohols, provides a predictable and highly effective platform for controlling stereochemistry in a variety of crucial C-C bond-forming reactions, including aldol additions and alkylations.[2] The sulfur-containing auxiliaries often provide distinct advantages over their classical oxazolidinone (Evans auxiliary) counterparts, including enhanced diastereoselectivity in certain reactions, particularly in acetate aldol additions.[3]

However, the ultimate success of any auxiliary-based strategy hinges on the final, critical step: the cleavage of the auxiliary from the elaborated product. This cleavage must be efficient, high-yielding, and, most importantly, proceed without compromising the stereochemical integrity of the newly created chiral centers. Reductive cleavage is a cornerstone of this process, transforming the N-acyl linkage into a valuable primary alcohol or, under carefully controlled conditions, an aldehyde. This guide provides a detailed examination of the mechanisms, methods, and field-proven protocols for the successful reductive cleavage of N-acyl oxazolidinethione auxiliaries.

The Mechanism of Hydride-Mediated Reductive Cleavage

The reductive cleavage of an N-acyl oxazolidinethione to a primary alcohol is a two-stage process initiated by a nucleophilic hydride reagent, such as lithium borohydride (LiBH₄).

• Initial Hydride Attack and Elimination: The reaction begins with the nucleophilic attack of a hydride ion (H⁻) on the exocyclic acyl carbonyl carbon. This carbonyl is activated by coordination to a Lewis acidic metal cation (e.g., Li⁺), which enhances its electrophilicity.[4][5] This attack forms a transient, high-energy tetrahedral intermediate. This intermediate is unstable and rapidly collapses, expelling the oxazolidinethione ring as a leaving group to generate an aldehyde.

• Reduction of the Aldehyde Intermediate: The aldehyde generated in the first stage is significantly more reactive towards hydride reduction than the starting N-acyl compound. A second equivalent of the hydride reagent immediately attacks the aldehyde carbonyl, forming a lithium alkoxide intermediate.

• Aqueous Workup: Finally, an aqueous workup (quenching) protonates the alkoxide to yield the desired primary alcohol. The workup also serves to decompose any excess hydride reagent and facilitate the separation of the chiral alcohol from the recovered auxiliary.

Caption: General mechanism of N-acyl cleavage via metal hydride reduction.

Principal Reductive Methods: A Comparative Overview

The choice of reducing agent is critical and depends on the desired product (alcohol vs. aldehyde) and the presence of other reducible functional groups in the molecule.

Reducing Agent	Typical Product	Key Conditions	Selectivity & Advantages	Disadvantages & Considerations
Lithium Borohydride (LiBH₄)	Primary Alcohol	THF or Et₂O, 0 °C to RT	Workhorse Reagent. Stronger than NaBH₄, capable of reducing the N-acyl group (amide-like) while being less reactive than LiAlH₄.[6] Tolerates many functional groups. Safer to handle than LiAlH₄.	Requires ethereal solvents. May be sluggish for highly hindered substrates, sometimes requiring elevated temperatures.
Lithium Aluminum Hydride (LiAlH₄)	Primary Alcohol	THF or Et₂O, -78 °C to RT	Highly Reactive. Very powerful and will reduce most carbonyl functionalities, including esters and amides, rapidly.[7][8] Useful for stubborn or sterically hindered substrates.	Low Chemoselectivity. Will reduce nearly all polar functional groups (esters, acids, nitriles, etc.).[9] Highly reactive with water and protic solvents, requiring stringent anhydrous conditions and careful quenching.
Diisobutylaluminum Hydride (DIBAL-H)	Aldehyde	Toluene or CH₂Cl₂, -78 °C (Crucial)	Stops at Aldehyde. The bulky nature of DIBAL-H and the stability of the tetrahedral intermediate at low temperature prevent over-reduction.[10][11] Allows direct access to valuable chiral aldehydes.[12][13]	Highly Temperature-Sensitive. Warming the reaction above -70 °C will lead to the formation of the primary alcohol.[14] Can also reduce other carbonyls like esters and ketones.[10]

Detailed Experimental Protocols

Protocol 1: Reductive Cleavage to a Primary Alcohol using LiBH₄

This protocol is the most common and reliable method for converting the N-acyl oxazolidinethione product into a chiral primary alcohol.

Workflow Diagram:

Caption: Standard workflow for LiBH₄-mediated reductive cleavage.

Step-by-Step Procedure:

• Reaction Setup: To a flame-dried, round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (N₂ or Ar), add the N-acyl oxazolidinethione (1.0 equiv). Dissolve the substrate in a suitable anhydrous solvent, typically diethyl ether (Et₂O) or tetrahydrofuran (THF), to a concentration of approximately 0.1 M.

  • Scientist's Note: Anhydrous conditions are important to prevent quenching of the hydride reagent. While less pyrophoric than LiAlH₄, LiBH₄ still reacts with water.[6]

• Cooling: Cool the reaction vessel to 0 °C using an ice-water bath.

  • Scientist's Note: Starting the reaction at 0 °C helps to control the initial exotherm and maintain selectivity, especially if other sensitive functional groups are present.

• Reagent Addition: Add a solution of lithium borohydride (2.0–3.0 equiv) dropwise via syringe. LiBH₄ is often sold as a 2.0 M solution in THF. The addition should be controlled to maintain the internal temperature below 5-10 °C.

  • Scientist's Note: Using a slight excess of LiBH₄ ensures the reaction goes to completion, as two hydrides are consumed per molecule of substrate.

• Reaction Monitoring: Allow the reaction to stir at 0 °C, gradually warming to room temperature over several hours (typically 2-12 h). Monitor the disappearance of the starting material by Thin Layer Chromatography (TLC).

  • Scientist's Note: The reaction progress can be visualized by staining the TLC plate with an appropriate stain (e.g., potassium permanganate), as the product alcohol and starting material will have different Rf values.

• Quenching: Once the reaction is complete, cool the flask back to 0 °C. Quench the reaction by the very slow, dropwise addition of a saturated aqueous solution of potassium sodium tartrate (Rochelle's salt). Add the quenching solution until gas evolution ceases.

  • Scientist's Note: This is a critical step. Adding the quencher too quickly can cause a dangerous exotherm and pressure buildup. Rochelle's salt is an excellent quenching agent as the tartrate chelates the resulting aluminum and boron salts, breaking up emulsions and facilitating a much cleaner extraction.[15]

• Workup and Extraction: Allow the biphasic mixture to warm to room temperature and stir vigorously for at least 1 hour, or until the aqueous layer becomes clear. Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous phase three times with an organic solvent (e.g., ethyl acetate or CH₂Cl₂).

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The resulting crude material contains the desired primary alcohol and the chiral auxiliary. Purify the product via flash column chromatography on silica gel to separate the alcohol from the recovered auxiliary.

Protocol 2: Reductive Cleavage to an Aldehyde using DIBAL-H

This protocol requires strict temperature control to prevent over-reduction to the alcohol.

Step-by-Step Procedure:

• Reaction Setup: To a flame-dried, three-neck flask equipped with a magnetic stir bar, a low-temperature thermometer, and under an inert atmosphere (N₂ or Ar), add the N-acyl oxazolidinethione (1.0 equiv). Dissolve the substrate in anhydrous toluene or dichloromethane (CH₂Cl₂) to a concentration of 0.1 M.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath. It is crucial that the internal temperature is maintained at or below -75 °C throughout the addition.[14]

• Reagent Addition: Add a solution of DIBAL-H (1.1–1.2 equiv, typically 1.0 M in hexanes or toluene) dropwise via syringe pump over 30-60 minutes, ensuring the internal temperature does not rise above -75 °C.

  • Scientist's Note: A syringe pump allows for slow, controlled addition, which is essential for managing the reaction exotherm and preventing localized warming that would lead to the alcohol byproduct.[14] Using a minimal excess of DIBAL-H is also key to stopping at the aldehyde stage.[10]

• Reaction Monitoring: Stir the reaction at -78 °C for the recommended time (typically 1-3 hours). Monitor by TLC, using co-spotting with the starting material.

• Quenching: While maintaining the temperature at -78 °C, quench the reaction by the very slow, dropwise addition of methanol (MeOH). Then, add a saturated aqueous solution of Rochelle's salt and proceed with the workup as described in Protocol 1.

  • Scientist's Note: The initial quench with methanol destroys excess DIBAL-H before the addition of water, which can be a more exothermic process. The subsequent addition of Rochelle's salt is for the same purpose as in the LiBH₄ protocol: to facilitate a clean workup.[15]

• Workup and Purification: Follow the workup and purification steps outlined in Protocol 1. Note that aldehydes can be more sensitive than alcohols, so care should be taken during concentration and chromatography to avoid degradation.

References

• Crimmins, M. T., King, B. W., Tabet, E. A., & Chaudhary, K. (2001). Asymmetric aldol additions: use of titanium tetrachloride and (-)-sparteine for the soft enolization of N-acyl oxazolidinones, oxazolidinethiones, and thiazolidinethiones. The Journal of Organic Chemistry, 66(3), 894–902. [Link]

• Organic Synthesis. (n.d.). DIBAL-H Reduction. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). N-Acyl-5,5-dimethyloxazolidin-2-ones as latent aldehyde equivalents. Retrieved from [Link]

• Master Organic Chemistry. (2011). Di-isobutyl Aluminum Hydride (DIBAL) For The Partial Reduction of Esters and Nitriles. Retrieved from [Link]

• University of Bath. (n.d.). Experiment 5 Reductions with Lithium Aluminium Hydride. Retrieved from [Link]

• Ghosh, A. K., & Thompson, W. J. (1998). Chiral Auxiliary Mediated Conjugate Reduction and Asymmetric Protonation: Synthesis of High Affinity Ligands for HIV Protease Inhibitors. Journal of medicinal chemistry, 41(12), 2058–2066*. Retrieved from [Link]

• Crimmins, M. T., & Chaudhary, K. (2000). Titanium enolates of thiazolidinethione chiral auxiliaries: versatile tools for asymmetric aldol additions. Organic letters, 2(6), 775–777. [Link]

• Organic Chemistry Portal. (n.d.). LAH, Lithium aluminum hydride, Lithium tetrahydridoaluminate. Retrieved from [Link]

• ResearchGate. (2000). Reductive Cleavage of Potential Cholinomimetics Thiadiazolidinones: A New Family of Spiro Compounds. Retrieved from [Link]

• Chemistry Steps. (n.d.). DIBAL Reducing Agent. Retrieved from [Link]

• Wikipedia. (n.d.). Lithium aluminium hydride. Retrieved from [Link]

• University of Illinois. (n.d.). Reduction of Organic Compounds. Retrieved from [Link]

• Reddit. (2022). Reduction with DIBAL-H. Retrieved from [Link]

• PubMed. (2000). Titanium enolates of thiazolidinethione chiral auxiliaries: versatile tools for asymmetric aldol additions. Retrieved from [Link]

• Chemistry Stack Exchange. (n.d.). Why does LiBH4 reduce esters while NaBH4 does not?. Retrieved from [Link]

• Master Organic Chemistry. (2023). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Retrieved from [Link]

• ResearchGate. (2008). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary. A Multistep Asymmetric Synthesis Experiment for Advanced Undergraduates. Retrieved from [Link]

• Dalal Institute. (n.d.). Mechanism of Metal Hydride Reduction of Saturated and Unsaturated Carbonyl Compounds, Acids, Esters and Nitriles. Retrieved from [Link]

• Wikipedia. (n.d.). Lithium borohydride. Retrieved from [Link]

• ResearchGate. (2023). (PDF) The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn. Retrieved from [Link]

• ERIC. (2008). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment for Advanced Undergraduates. Retrieved from [Link]

• Williams College. (n.d.). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Ex. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Mechanistic Insights into the Reductive N–O Bond Cleavage of O‑Acyl Hydroxylamines: Dual Reactivity as Potent Oxidants and Nitrogen Transfer Agents. Retrieved from [Link]

• Wiley-VCH. (n.d.). 1 Stereoselective Acetate Aldol Reactions. Retrieved from [Link]

• ResearchGate. (n.d.). Methods for cleavage of chiral auxiliary. Retrieved from [Link]

• ResearchGate. (2011). (PDF) Microwave-Assisted Improved Synthesis of Oxazolidin-2-ones, Oxazolidine-2-thiones and Thiazolidine-2-thione Chiral Auxiliaries. Retrieved from [Link]

• Chemistry LibreTexts. (2020). 4.4: The aldol reaction. Retrieved from [Link]

• National Center for Biotechnology Information. (2014). N–O Cleavage reactions of heterobicycloalkene-fused 2-isoxazolines. Retrieved from [Link]

• ResearchGate. (n.d.). Probing the reductive N–O bond cleavage of isoxazolidine A Effect of.... Retrieved from [Link]

• bioRxiv. (2026). Structural modification of oxazolidinone antibiotics alters nascent peptide stalling preference and peptide trajectory through the ribosome. Retrieved from [Link]

Sources

• 1. Asymmetric aldol additions: use of titanium tetrachloride and (-)-sparteine for the soft enolization of N-acyl oxazolidinones, oxazolidinethiones, and thiazolidinethiones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. application.wiley-vch.de [application.wiley-vch.de]
• 4. people.uniurb.it [people.uniurb.it]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. Lithium borohydride - Wikipedia [en.wikipedia.org]
• 7. Lithium aluminium hydride - Wikipedia [en.wikipedia.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. LAH, Lithium aluminum hydride, Lithium tetrahydridoaluminate [organic-chemistry.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. DIBAL Reducing Agent - Chemistry Steps [chemistrysteps.com]
• 12. semanticscholar.org [semanticscholar.org]
• 13. Titanium enolates of thiazolidinethione chiral auxiliaries: versatile tools for asymmetric aldol additions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. reddit.com [reddit.com]
• 15. organic-synthesis.com [organic-synthesis.com]

Advanced Protocol: Total Synthesis Applications of (S)-4-Isopropyl-5,5-diphenyloxazolidine-2-thione

Executive Summary & Strategic Rationale

In the landscape of chiral auxiliaries, the (S)-4-Isopropyl-5,5-diphenyloxazolidine-2-thione represents a high-performance hybrid. It merges the conformational rigidity of Seebach’s "SuperQuat" (5,5-diaryloxazolidinones) with the unique chemoselectivity of the thione (C=S) functionality.

While Evans oxazolidinones are ubiquitous, they often suffer from hydrolytic instability during purification or require harsh conditions for reductive cleavage. This specific thione variant addresses those bottlenecks through two mechanistic pillars:

• The Gem-Diphenyl Effect (Thorpe-Ingold): The bulky phenyl groups at C5 lock the auxiliary into a rigid conformation, maximizing facial bias during enolization and minimizing rotameric freedom. This often results in higher diastereomeric ratios (dr) compared to the standard Evans valine-derived auxiliary.

• Thione Chemoselectivity: The C=S bond is "softer" and more polarizable than C=O. This allows for:

  • Direct Reductive Cleavage: Facile conversion to aldehydes using DIBAL-H or amines (thioamide to amide) under milder conditions than the oxo-analog.

  • Orthogonal Lewis Acid Activation: The thione sulfur coordinates differently to Lewis acids (e.g., Sn(II) vs. Ti(IV)), offering alternative transition state geometries (Crimmins vs. Evans models).

Structural Dynamics & Preparation[1]

Synthesis of the Auxiliary

The synthesis relies on the commercially available (S)-2-amino-3-methyl-1,1-diphenylbutan-1-ol.[1] Unlike the oxazolidinone (which uses phosgene/triphosgene), the thione is best prepared using carbon disulfide (

) or thiophosgene.

Protocol: Cyclization to the Thione

• Reagents: (S)-2-amino-3-methyl-1,1-diphenylbutan-1-ol (1.0 equiv),

  (3.0 equiv), KOH (2.5 equiv), Ethanol/Water (1:1).

• Conditions: Reflux, 12–24 h.

Step-by-Step:

• Dissolve the amino alcohol in EtOH/H2O.

• Add KOH followed by slow addition of

  (Caution: Neurotoxic/Flammable).

• Heat to reflux.[2] The evolution of

  indicates cyclization.

• Workup: Acidify with 1M HCl to pH 3. Extract with

  .[2]

• Purification: Recrystallization from Hexanes/EtOAc. The 5,5-diphenyl group confers high crystallinity, often obviating chromatography.

N-Acylation (The Loading Step)

High yields in the loading step are critical. The thione nitrogen is less nucleophilic than the oxazolidinone; therefore, strong deprotonation is required.

Protocol:

• Deprotonation: Treat the thione (1.0 equiv) in anhydrous THF at -78°C with n-BuLi (1.05 equiv). Stir for 15 min.

• Acylation: Add the acid chloride (1.1 equiv) dropwise.

• Warm: Allow to warm to 0°C over 1 h.

• Quench: Saturated

  .

Asymmetric Transformations: The Aldol Reaction[4][5]

This is the primary application. The 5,5-diphenyl-2-thione auxiliary is particularly effective in Titanium-mediated aldol reactions , yielding "Evans-syn" products with superior selectivity due to the steric wall created by the C5-phenyls.

Mechanistic Insight: The Transition State

The reaction proceeds via a Zimmerman-Traxler transition state. The Titanium(IV) chelates the thione sulfur and the enolate oxygen. The 5,5-diphenyl groups force the isopropyl group at C4 to shield the Re-face of the enolate, directing the aldehyde approach from the Si-face.

Detailed Protocol: Ti-Mediated Aldol

Target: Formation of syn-aldol adducts with >98:2 dr.

Component	Reagent	Equiv	Role
Substrate	N-Propionyl Thione	1.0	Nucleophile precursor
Lewis Acid		1.05	Chelation/Activation
Base	DIPEA (Hünig's Base)	1.1	Enolization
Electrophile	Aldehyde ( )	1.1	Acceptor
Solvent		-	0.1 M Concentration

Workflow:

• Enolization: Cool solution of N-propionyl auxiliary in DCM to -78°C .

• Add

  slowly (yellow/orange slurry forms). Stir 5 min.

• Add DIPEA dropwise. Stir 1 h at -78°C to ensure complete (Z)-enolate formation.

• Addition: Add the aldehyde neat or in minimal DCM.

• Reaction: Stir at -78°C for 2–4 h. Crucial: Do not warm above -40°C to prevent epimerization.

• Quench: Add saturated

  solution. Warm to RT.

• Isolation: Extract with DCM. The crude product often crystallizes.

Cleavage Protocols (The Thione Advantage)

This section highlights why one chooses the thione over the one. The thione allows for direct access to aldehydes or thioesters/amides without the "Weinreb amide" detour.

Reductive Cleavage to Aldehydes

Direct reduction of oxazolidinones often leads to over-reduction (alcohols) or ring opening. The thione is more susceptible to controlled hydride attack.

Protocol:

• Reagent: DIBAL-H (1.2 equiv) in Toluene/THF at -78°C.

• Procedure: Add DIBAL-H down the side of the flask. Quench with Rochelle's salt after 30 mins.

• Result: Chiral Aldehyde + Recovered Auxiliary (intact).

Transamination to Amides

Thiones are excellent acyl donors for amines, often reacting under neutral conditions or with mild Lewis acids, avoiding the harsh basic conditions (AlMe3) required for oxazolidinones.

Protocol:

• Reagents: Amine (2.0 equiv), Imidazole (0.5 equiv),

  .

• Conditions: RT, 12 h. The yellow color of the thione disappears as the amide forms.

Visualizing the Pathway

The following diagram illustrates the complete lifecycle of the auxiliary in a total synthesis context, highlighting the stereocontrol points.

Figure 1: Lifecycle of the (S)-4-Isopropyl-5,5-diphenyloxazolidine-2-thione auxiliary in asymmetric synthesis.

Troubleshooting & Optimization Table

Issue	Probable Cause	Corrective Action
Low Yield in Acylation	Incomplete deprotonation or moisture.	Use fresh n-BuLi; ensure Thione is dry (azeotrope with toluene). Increase deprotonation time.
Poor Diastereoselectivity (dr < 90:10)	"Leakage" to non-chelated pathway or warming.	Ensure quality (should be clear/yellow, not dark). Keep T < -70°C. Switch base to (-)-sparteine if necessary.
Over-reduction during Cleavage	DIBAL-H excess or T > -78°C.	Titrate DIBAL-H. Quench strictly at -78°C with MeOH before warming.
Racemization of Aldol Adduct	Retro-aldol during workup.	Avoid strong bases during workup. Use buffered quenching ( phosphate buffer).

References

• Hintermann, T., & Seebach, D. (1998). "Synthesis of a Chiral Thione Auxiliary." Helvetica Chimica Acta. Link

• Crimmins, M. T., & King, B. W. (1998). "Asymmetric Aldol Additions: Use of Titanium Tetrachloride and (-)-Sparteine for the Soft Enolization of N-Acyl Oxazolidinethiones." Journal of the American Chemical Society. Link

• Velázquez, F., & Olivo, H. F. (2002). "The Application of Chiral Oxazolidinethiones and Thiazolidinethiones in Asymmetric Synthesis." Current Organic Chemistry. Link

• Bull, S. D., Davies, S. G., et al. (2006). "Chiral Auxiliaries: The SuperQuat Family." Accounts of Chemical Research. (Contextual grounding for 5,5-diphenyl effect). Link

• Wu, Y., et al. (2004). "A facile access to chiral 4-isopropyl-, 4-benzyl-, and 4-phenyloxazolidine-2-thione." Journal of Organic Chemistry. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. Organic Syntheses Procedure [orgsyn.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Diastereoselectivity with (S)-4-Isopropyl-5,5-diphenyloxazolidine-2-thione

Welcome to the technical support center for the (S)-4-Isopropyl-5,5-diphenyloxazolidine-2-thione chiral auxiliary. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into maximizing diastereoselectivity in your asymmetric reactions. As Senior Application Scientists, we understand that achieving high stereocontrol is paramount. This resource moves beyond simple protocols to explain the causality behind experimental choices, empowering you to troubleshoot effectively and optimize your synthetic routes.

Frequently Asked Questions (FAQs)

Q1: What is the mechanistic basis for diastereoselective control using (S)-4-Isopropyl-5,5-diphenyloxazolidine-2-thione?

The stereodirecting power of this auxiliary stems from its rigid structure and the unique properties of the thiocarbonyl group. Control is primarily achieved through the formation of a well-defined, chelated transition state.

• Steric Shielding: The bulky isopropyl group at the C4 position and the two phenyl groups at the C5 position create a highly congested stereochemical environment. Once an N-acyl chain is attached, the auxiliary effectively blocks one face of the resulting enolate (or enophile in cycloadditions), forcing the electrophile to approach from the less hindered side.

• Lewis Acid Chelation: The key to high selectivity is the formation of a rigid bicyclic transition state, which is typically enforced by a chelating Lewis acid.[1] The Lewis acid coordinates to the thiocarbonyl sulfur and the carbonyl oxygen of the N-acyl group. This locks the conformation of the molecule, minimizing rotational freedom and presenting a single, sterically-biased face for the reaction.[1]

• The Thiocarbonyl Advantage: Unlike its oxazolidinone counterpart, this auxiliary possesses a thiocarbonyl (C=S) group. The sulfur atom is larger and a softer Lewis base compared to oxygen. This can lead to different coordination preferences with various Lewis acids and, in some cases, superior selectivity, particularly in challenging reactions like acetate aldol additions.[2]

Caption: Systematic workflow for troubleshooting poor diastereoselectivity.

Troubleshooting & Optimization Guides

Issue 1: Selecting the Optimal Lewis Acid and Solvent

Question: My diastereomeric ratio (d.r.) is low (~2:1). How do I optimize the Lewis acid and solvent conditions to improve it?

Answer: The synergy between the Lewis acid and solvent is the most critical variable for achieving high diastereoselectivity. The goal is to favor the bidentate chelated transition state.

Causality: Coordinating solvents like THF can compete with the carbonyl oxygen for a coordination site on the Lewis acid. This can disrupt the formation of the rigid six-membered ring transition state, leading to a more flexible "open-chain" state and consequently, lower selectivity. Non-coordinating solvents like dichloromethane (CH₂Cl₂) or toluene are therefore often the preferred choice.

The choice of Lewis acid depends on its ability to form a strong chelate with both the thiocarbonyl sulfur and the acyl oxygen. For thione auxiliaries, certain Lewis acids may show enhanced performance compared to their use with standard oxazolidinones. For instance, tin(II) triflate (Sn(OTf)₂) has been reported to be highly effective in aldol reactions with sulfur-based auxiliaries. [2] Data-Driven Optimization: A screening process is the most effective way to identify the optimal conditions for your specific substrate.

Lewis Acid (1.1 eq.)	Solvent	Typical Diastereomeric Ratio (d.r.)	Comments
TiCl₄	CH₂Cl₂	>95:5	Often provides high selectivity but can be overly reactive.
Sn(OTf)₂	CH₂Cl₂	>98:2	Excellent choice for thione-based auxiliaries, particularly in aldol reactions. [2]
Et₂AlCl	Toluene	>90:10	A milder alternative to TiCl₄.
ZnCl₂	CH₂Cl₂	Variable	Generally a weaker Lewis acid; may require lower temperatures. [3]
TiCl₄	THF	<80:20	Example of a coordinating solvent reducing selectivity.

Experimental Protocol: Lewis Acid & Solvent Screening

• Preparation: In a glovebox or under a strong flow of argon, prepare four oven-dried round-bottom flasks equipped with stir bars.

• Substrate Addition: To each flask, add the N-acylated (S)-4-Isopropyl-5,5-diphenyloxazolidine-2-thione (1.0 eq.) and dissolve in the chosen anhydrous solvent (e.g., Flask 1: CH₂Cl₂, Flask 2: Toluene, etc.) to a concentration of ~0.1 M.

• Cooling: Cool all flasks to -78 °C using a dry ice/acetone bath.

• Lewis Acid Addition: Add the selected Lewis acid (1.1 eq., e.g., TiCl₄ as a 1M solution in CH₂Cl₂) dropwise to each flask. Stir for 30-60 minutes to allow for pre-complexation.

• Base/Electrophile Addition: Proceed with the specific reaction protocol (e.g., add base for enolization, followed by the electrophile).

• Analysis: After quenching the reaction, carefully determine the diastereomeric ratio of the crude product using ¹H NMR spectroscopy or HPLC. Compare the results to identify the optimal conditions.

Issue 2: Poor Selectivity in Aldol Reactions, Especially with Acetate Enolates

Question: I am attempting an acetate aldol reaction, but I'm getting a nearly 1:1 mixture of diastereomers. I heard this is a common problem, is there a solution with the thione auxiliary?

Answer: Yes, this is a well-known challenge. Standard Evans oxazolidinone auxiliaries often fail to provide selectivity in acetate aldol reactions because the lack of an α-substituent on the enolate removes a key steric interaction that would disfavor one of the transition states. [4]However, the unique properties of the thione auxiliary can be leveraged to overcome this.

Causality & Solution: The key is to use a Lewis acid that interacts strongly and specifically with the sulfur atom. Nagao and others found that using a tin(II) Lewis acid, such as Sn(OTf)₂, in combination with a base like N-ethyldiisopropylamine (Hünig's base), can generate a highly ordered transition state even with acetate-derived enolates from thione auxiliaries. [2]This specific combination promotes the formation of the desired syn-aldol product with high diastereoselectivity. The tin atom remains coordinated throughout the process, enforcing a much more organized transition state than is possible with boron or aluminum Lewis acids in this specific context. [4] Experimental Protocol: Highly Diastereoselective Acetate Aldol Reaction

• Setup: Under an argon atmosphere, dissolve the N-acetyl-(S)-4-Isopropyl-5,5-diphenyloxazolidine-2-thione (1.0 eq.) in anhydrous CH₂Cl₂ (~0.1 M) in an oven-dried flask.

• Cooling: Cool the solution to -78 °C.

• Reagent Addition:

  • Add Sn(OTf)₂ (1.1 eq.) and stir for 15 minutes.

  • Slowly add N-ethyldiisopropylamine (1.2 eq.) and stir for an additional 30 minutes to form the tin enolate.

  • Add the aldehyde electrophile (1.5 eq.) dropwise.

• Reaction: Stir the reaction at -78 °C for 2-4 hours, monitoring by TLC for the consumption of the starting material.

• Workup & Analysis: Quench the reaction with a saturated aqueous solution of NH₄Cl. Extract the product, dry the organic layer, and concentrate. Analyze the crude product by ¹H NMR to determine the diastereomeric ratio.

Issue 3: Inconsistent Results and Low Yields

Question: My results are not reproducible. Sometimes the diastereoselectivity is high, but other times it's low and the yield is poor. What could be causing this inconsistency?

Answer: Inconsistency is almost always due to subtle variations in the experimental setup, most commonly the presence of moisture or impurities. [5]Organometallic reagents and Lewis acids are extremely sensitive, and even small deviations can have a large impact on the reaction outcome.

Causality & Best Practices:

• Moisture: Water will rapidly quench strong bases (e.g., LDA, n-BuLi) and react with Lewis acids (e.g., TiCl₄), effectively changing the stoichiometry and preventing the formation of the desired catalytic species.

  • Solution: Always use oven- or flame-dried glassware. Use anhydrous solvents from a purification system or freshly distilled. Perform all additions and transfers under a positive pressure of an inert gas like argon or nitrogen. [6]* Reagent Quality: The concentration of organometallic reagents like n-BuLi can degrade over time. Using an assumed concentration can lead to incomplete deprotonation and poor yields.

  • Solution: Titrate organometallic reagents before use to determine their exact molarity. [5]Use high-purity starting materials and electrophiles.

• Temperature Control: Fluctuations in temperature can affect reaction rates and selectivity.

  • Solution: Ensure the reaction flask is well-immersed in the cooling bath. Use a cryostat for precise temperature control in highly sensitive reactions.

Caption: Key elements of a proper experimental setup.

References

• Diastereoselective and enantioselective conjugate addition reactions utilizing α,β-unsaturated amides and lactams - PMC. (No Date). National Center for Biotechnology Information. [Link]

• Why does acetate aldol with Evans auxiliary give almost no diasteroselectivity?. (2015, July 3). Chemistry Stack Exchange. [Link]

• Toward the Development of a General Chiral Auxiliary 10: Enhancement of Diastereoselectivity in Diels–Alder Reactions of Imide. (2004, June 22). Thieme. [Link]

• The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn - ConnectSci. (2023, September 6). ConnectSci. [Link]

• Lewis acid catalyzed N-acylation of carbamates and oxazolidinones - Semantic Scholar. (No Date). Semantic Scholar. [Link]

• Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary | Journal of Chemical Education. (No Date). ACS Publications. [Link]

• Asymmetric Synthesis of 1,3-Oxazolidine Derivatives with Multi-Component Reaction and Research of Kinetic Resolution - PMC. (No Date). National Center for Biotechnology Information. [Link]

• An Alternative Mechanism for Diels-Alder Reactions of Evans Auxiliary Derivatives | Request PDF. (2025, August 6). ResearchGate. [Link]

• N-to-S Acyl Transfer as an Enabling Strategy in Asymmetric and Chemoenzymatic Synthesis. (No Date). ACS Publications. [Link]

• Application of Chiral Transfer Reagents to Improve Stereoselectivity and Yields in the Synthesis of the Antituberculosis Drug Bedaquiline | Organic Process Research & Development. (2023, October 13). ACS Publications. [Link]

• New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric Purity: New Organocatalyst, Asymmetric Aldol Reaction, and Reduction - PMC. (No Date). National Center for Biotechnology Information. [Link]

• Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses. (No Date). SciELO México. [Link]

Sources

• 1. Diastereoselective and enantioselective conjugate addition reactions utilizing α,β-unsaturated amides and lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses [scielo.org.mx]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Oxazolidinethione Acylation

The following technical guide addresses the specific challenges of acylating 1,3-oxazolidine-2-thiones (often referred to as Evans-Sodeoka auxiliaries).

Topic: Optimizing Yields and Regioselectivity in N-Acylation of Chiral Oxazolidinethiones Audience: Synthetic Chemists, Process Chemists Version: 2.1 (Current Standards)[1][2]

Executive Summary & Diagnostic Logic

Acylating an oxazolidinethione is chemically distinct from the ubiquitous Evans oxazolidinone. The substitution of the carbonyl oxygen for a sulfur atom (C=S) fundamentally alters the electronic landscape of the heterocycle.

The Core Conflict: The oxazolidinethione anion is an ambident nucleophile . While the nitrogen (N) is the desired site of acylation for auxiliary function, the sulfur (S) is a "softer," highly nucleophilic site.[2] Low yields are frequently caused by S-acylation (formation of a thioimidate) or hydrolytic instability of the highly activated N-acyl product during purification.

Diagnostic Flowchart

Use this logic tree to identify the root cause of your yield loss.

Figure 1: Diagnostic logic for identifying yield-killing mechanisms in thione acylation.

Technical Deep Dive: The Mechanics of Failure

Module A: The Ambident Nucleophile (N- vs. S-Acylation)

The Problem: Unlike oxazolidinones, where the oxygen is a poor nucleophile, the thione sulfur is highly nucleophilic.

• N-Acylation (Desired): Requires "Hard" conditions. The negative charge is delocalized, but N is the harder center.[2]

• S-Acylation (Parasitic): Favored by "Soft" conditions or steric hindrance at the Nitrogen. S-acylated products (thioimidates) are often chromogenic (bright yellow/orange) and hydrolytically unstable, often reverting to starting material upon workup, leading to "mysterious" yield loss.[1][2]

Solution Strategy: To force N-acylation, you must maximize the "hardness" of the interaction:

• Base: Use n-BuLi or NaH . Avoid amine bases (Et3N, DIPEA) for the initial acylation step, as they often fail to fully deprotonate the thione or allow soft-soft interactions.[2]

• Counter-cation: Lithium (Li+) coordinates tightly to the thiocarbonyl sulfur, blocking it and directing the acyl chloride to the Nitrogen.[2]

• Solvent: THF is essential. Avoid DCM or non-polar solvents during the deprotonation step.

Module B: Stability & Purification (The "Silica Trap")

The Problem: N-acyl oxazolidinethiones are significantly more electrophilic than their oxazolidinone counterparts due to the poor resonance overlap of the C=S bond.

• They are highly activated amides.

• They are prone to cleavage by trace acid or nucleophiles (like water/methanol) present in silica gel.[1]

• Symptom: TLC looks good, but the product vanishes or yield drops after column chromatography.

Solution Strategy:

• Deactivate Silica: Pre-wash your silica column with 1% Triethylamine (Et3N) in hexanes.[1]

• Fast Elution: Do not let the compound sit on the column.

• Alternative: Use Neutral Alumina if decomposition persists.

Comparative Data: Thione vs. Oxazolidinone

Understanding the physical differences is crucial for adapting protocols.

Feature	Oxazolidinone (Evans)	Oxazolidinethione (Sodeoka/Crimmins*)	Impact on Protocol
pKa (approx)	~12.1	~10.5	Thione deprotonates easier; less basic anion.[1]
Nucleophilicity	N-centered	Ambident (N & S)	Risk of S-alkylation/acylation.
Electrophilicity	Moderate	High	Thione adducts are more reactive (good for difficult aldols, bad for stability).[1]
Visual Cue	Colorless	Yellow (often)	S-acylated byproducts are often bright orange.
Silica Stability	High	Moderate/Low	Requires buffered silica for thiones.[1]

*Note: Crimmins auxiliaries are typically thiazolidinethiones (S in ring), but share similar reactivity profiles to oxazolidinethiones (O in ring).[2]

The "Gold Standard" Protocol

This protocol is designed to minimize S-acylation and maximize stability.

Reagents:

• (4R)-4-phenyl-1,3-oxazolidine-2-thione (dried azeotropically with toluene).[1]

• n-Butyllithium (titrated).[1]

• Acid Chloride (freshly distilled).[1]

• Anhydrous THF.

Step-by-Step Procedure:

• Preparation: Flame-dry a round-bottom flask under Argon/Nitrogen. Add the oxazolidinethione (1.0 equiv) and dissolve in anhydrous THF (0.2 M concentration).

• Deprotonation (The Critical Step):

  • Cool the solution to -78°C .

  • Add n-BuLi (1.05 equiv) dropwise.[1]

  • Observation: The solution may turn a slight yellow.[3]

  • Wait: Stir for 30 minutes at -78°C. Crucial for complete formation of the Lithium chelate, which blocks the sulfur.

• Acylation:

  • Add the Acid Chloride (1.1 - 1.2 equiv) dropwise (neat or as a THF solution).[1]

  • Stir at -78°C for 45 minutes.

  • Allow the reaction to warm slowly to 0°C over 1-2 hours. Do not rush to RT unless necessary.

• Quench & Workup:

  • Quench with saturated NH4Cl solution.

  • Extract with EtOAc or DCM.

  • Wash with dilute NaHCO3 (remove unreacted acid) and Brine.

  • Dry over Na2SO4.[3]

• Purification:

  • Flash Chromatography: Use silica gel pre-treated with 1% Et3N/Hexanes.

  • Elute quickly.

FAQ: Troubleshooting Specific Scenarios

Q1: I see a bright orange spot on TLC that moves faster than my starting material. What is it? A: This is almost certainly the S-acylated thioimidate . It forms when the sulfur atom attacks the acyl chloride.

• Fix: Your temperature was likely too high during addition, or you used a counter-ion that didn't chelate sulfur well (e.g., K+ from KHMDS).[1][2] Switch to Li+ (n-BuLi) and keep it at -78°C longer.

Q2: My yield is 40%, and I recovered 50% starting material, but the reaction looked complete on TLC before workup. A: You are experiencing hydrolysis on the column or during workup. The N-acyl thione is very reactive.

• Fix: Ensure your workup is not too basic (which hydrolyzes the imide) or too acidic. Use the buffered silica technique described in Module B.

Q3: Can I use NaH instead of n-BuLi? A: Yes, NaH is an excellent alternative and often preferred for scale-up.

• Protocol Adjustment: Perform the deprotonation at 0°C (instead of -78°C) until gas evolution ceases (approx 30-60 mins), then cool to -78°C before adding the acid chloride. The Sodium cation (Na+) is harder than Potassium but slightly softer than Lithium; however, the irreversible deprotonation often drives high yields.[2]

Q4: Why use the oxazolidinethione instead of the oxazolidinone if it's harder to make? A: The thione is more reactive in subsequent steps (like Aldol or Michael additions) due to the higher electrophilicity of the thiocarbonyl system. It often permits reactions at lower temperatures or with weaker Lewis acids (e.g., TiCl4 conditions), leading to higher diastereoselectivity in difficult substrates.[2]

References

• Selectivity of Thione Acylation & Stability

  • Ortiz, A., et al. (2001).[1][2] "Microwave-Assisted Improved Synthesis of Oxazolidin-2-ones, Oxazolidine-2-thiones and Thiazolidine-2-thione Chiral Auxiliaries." Journal of Organic Chemistry. (Demonstrates synthesis and stability comparisons).

• General Auxiliary Reactivity (Evans vs. Sodeoka/Crimmins)

  • Crimmins, M. T., & King, B. W. (1998).[2] "Asymmetric Total Synthesis of Callystatin A." Journal of the American Chemical Society. (Foundational work on thione-type auxiliaries and their acylation/aldol reactivity).

  • [2]

• Acidity and Structural Analysis

  • Bernardi, F., et al. (2001).[1][2] "Insight into the acidic behavior of oxazolidin-2-one, its thione and selone analogs." Journal of Physical Chemistry A. (Computational and experimental data on pKa differences).

  • [2]

• Silica Gel Interactions

  • Wu, Y., et al. (2004).[1][2][3][4] "A facile access to chiral 4-isopropyl-, 4-benzyl-, and 4-phenyloxazolidine-2-thione."[1] Journal of Organic Chemistry. (Discusses purification and handling).

  • [2]

Sources

• 1. Functionalized 1,3-Thiazolidin-4-Ones from 2-Oxo-Acenaphthoquinylidene- and [2.2]Paracyclophanylidene-Thiosemicarbazones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Microwave-Assisted Improved Synthesis of Oxazolidin-2-ones, Oxazolidine-2-thiones and Thiazolidine-2-thione Chiral Auxiliaries - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Hydrolytic Cleavage of (S)-4-Isopropyl-5,5-diphenyloxazolidine-2-thione

This technical guide addresses the optimization of hydrolytic cleavage for (S)-4-Isopropyl-5,5-diphenyloxazolidine-2-thione . This molecule is a sterically demanding chiral auxiliary, structurally related to the "SuperQuat" and Evans auxiliaries but distinguished by the 5,5-diphenyl substitution and the thione (C=S) functionality.

These two features create a unique chemical environment:

• 5,5-Diphenyl Group: Provides exceptional steric shielding of the endocyclic carbonyl, effectively preventing unwanted ring-opening (a common failure mode in standard Evans auxiliaries). However, it also creates significant steric bulk that slows down the desired attack at the exocyclic acyl group.

• Thione (C=S): Increases the acidity of the N-H bond (in the free auxiliary) and alters the electrophilicity of the acyl group. It is also susceptible to oxidative desulfurization (conversion to C=O) under standard peroxide conditions.

Module 1: Strategic Decision Making

Before initiating cleavage, select the protocol based on your priority: Product Yield vs. Auxiliary Recovery .

Figure 1: Decision matrix for selecting the optimal cleavage protocol based on downstream requirements.

Module 2: Standard Operating Procedures (SOPs)

Protocol A: Oxidative Hydrolysis (LiOH / H₂O₂)

Best for: Difficult substrates, sterically hindered acyl groups, and maximum yield of the carboxylic acid.

The Science: The hydroperoxide anion (

) is significantly more nucleophilic ( -effect) and smaller than the hydroxide anion, allowing it to penetrate the steric wall created by the 5,5-diphenyl group. Risk: High potential for oxidative desulfurization, converting the thione auxiliary to the oxazolidinone (which is still a functional auxiliary, but different from the starting material).

Reagents:

• Substrate (1.0 equiv)

• LiOH (2.0 equiv)

• H₂O₂ (30% aq, 4.0 equiv)

• Solvent: THF/Water (4:1) – Crucial for solubility of diphenyl groups.

Step-by-Step:

• Dissolution: Dissolve the N-acyl substrate in THF (0.1 M). Ensure complete dissolution; the diphenyl group is highly lipophilic.

• Activation: Cool to 0 °C. Add H₂O₂ (30% aq) dropwise.

• Cleavage: Add LiOH (as a 1M aqueous solution) dropwise. The solution may become slightly cloudy.

• Monitoring: Stir at 0 °C. Monitor via TLC. Most reactions complete in 1–3 hours.

  • Note: If too slow, warm to 10 °C. Avoid Room Temp (RT) to prevent racemization.

• Quench: Add saturated aqueous Na₂SO₃ (1.5 equiv relative to H₂O₂) to destroy excess peroxide. Stir for 15 mins at 0 °C.

• Workup:

  • Evaporate bulk THF (rotary evaporator, cool bath).

  • Extract the alkaline aqueous layer with CH₂Cl₂ (removes the auxiliary).

  • Acidify the aqueous layer (pH 2) with 1N HCl.

  • Extract the acidic layer with EtOAc to recover the chiral acid product.

Protocol B: Non-Oxidative Hydrolysis (LiOH / THF)

Best for: Preserving the Thione (C=S) functionality intact.

The Science: The 5,5-diphenyl group blocks the endocyclic carbonyl from nucleophilic attack. Unlike standard Evans auxiliaries where LiOH alone causes ring opening, the 5,5-diphenyl system is robust enough to withstand direct hydroxide attack, directing it to the exocyclic acyl group.

Reagents:

• Substrate (1.0 equiv)

• LiOH (3.0 equiv)

• Solvent: THF/Water (3:1)

Step-by-Step:

• Dissolution: Dissolve substrate in THF (0.1 M).

• Reaction: Add LiOH (2M aq) at room temperature (23 °C).

  • Critical: Higher temperature is often required due to the lower nucleophilicity of

    vs .

• Time: Reaction may take 12–24 hours.

• Workup: Same as Protocol A (excluding sulfite quench).

Module 3: Troubleshooting Dashboard

Use this guide to diagnose specific failure modes.

Symptom	Probable Cause	Corrective Action	Mechanism/Logic
Low Conversion (<50%)	Steric Shielding	Switch to Protocol A (Peroxide) or increase solvent volume (THF).	The 5,5-diphenyl group creates a "hydrophobic pocket." If water ratio is too high, the substrate precipitates/micelles, preventing attack.
Auxiliary "Lost"	Oxidative Desulfurization	Check for the Oxazolidinone (C=O) analog in the organic extract.	H₂O₂ converts C=S to C=O. If this happens, the auxiliary is not lost, just converted. It can still be reused as the oxazolidinone auxiliary.
Racemization of Product	High Temperature / Basic pH	Keep reaction at 0 °C; Reduce reaction time.	The -proton of the acyl group is acidic. Prolonged exposure to LiOH at RT allows enolization.
Ring Opening (Byproduct)	Hydroxide Attack on Ring	Rare for 5,5-diphenyl. Reduce LiOH concentration.	While 5,5-diphenyl protects the ring, extreme forcing conditions (refluxing LiOH) can eventually break it.
Precipitation	Solubility Limit	Increase THF ratio to 5:1 or 6:1.	Diphenyl groups are very greasy. Standard 3:1 THF:H₂O often fails to keep the substrate in solution.

Module 4: Advanced Optimization & Mechanism

The "Gem-Diphenyl" Effect

The 5,5-diphenyl substitution is not just for bulk; it utilizes the Thorpe-Ingold effect to enforce a rigid conformation.

• Advantage: It locks the auxiliary geometry, maximizing stereochemical transfer during the synthesis step (e.g., Aldol or Alkylation).

• Disadvantage: It creates a "steric wall" against hydrolysis.

Graphviz: Steric Trajectory Visualization

The following diagram illustrates why the peroxide anion is necessary for efficient cleavage in this specific system.

Figure 2: Mechanistic comparison showing why the hydroperoxide anion is required to overcome the steric hindrance of the diphenyl group.

Module 5: Frequently Asked Questions (FAQ)

Q1: I used Protocol A (H₂O₂) and my recovered auxiliary has a different NMR. What happened? A: You likely oxidized the thione (C=S) to the oxazolidinone (C=O). This is a common side reaction with peroxides. The recovered molecule is now (S)-4-Isopropyl-5,5-diphenyloxazolidin-2-one .

• Fix: If you strictly need the thione, use Protocol B (LiOH only) or Protocol C (NaOMe). However, the oxazolidinone is also a highly effective chiral auxiliary (the "DIOZ" auxiliary) and can be used for future reactions.

Q2: Can I use LiOH/H₂O₂ for large-scale (>10g) cleavage? A: Caution is required. The reaction is exothermic, and the generation of O₂ gas (from H₂O₂ decomposition) can be vigorous.

• Safety: Use an internal thermometer. Add LiOH very slowly. Ensure high stirring rates to prevent "hot spots." Consider using a flow reactor or performing the reaction in portions.

Q3: My substrate is not dissolving in THF/Water. Can I use CH₂Cl₂? A: CH₂Cl₂ is not miscible with the aqueous LiOH layer, leading to a biphasic system that reacts very slowly.

• Solution: Use Dioxane or DME (Dimethoxyethane) instead of THF. These have higher boiling points and excellent solvency for lipophilic diphenyl compounds while remaining water-miscible.

Q4: How do I remove the sulfur smell from the product? A: Thione residues can be smelly.

• Tip: Wash the final organic extract (containing the acid product) with a dilute solution of bleach (sodium hypochlorite) or perform a final column chromatography step. (Note: Only do this after separating the auxiliary).

References

• Evans, D. A., Britton, T. C., & Ellman, J. A. (1987). Contrasting regioselectivity in the hydrolysis of N-acyl oxazolidinones. Tetrahedron Letters, 28(49), 6141-6144. Link

• Gage, J. R., & Evans, D. A. (1990). Diastereoselective aldol condensation using a chiral oxazolidinone auxiliary.[1] Organic Syntheses, 68, 83. (Detailed LiOH/H2O2 protocol). Link

• Bull, S. D., Davies, S. G., Jones, S., & Polywka, M. E. C. (2003). SuperQuat N-acyl-5,5-dimethyloxazolidin-2-ones for the asymmetric synthesis of alpha-alkyl and beta-alkyl aldehydes.[2] Synlett. (Discusses the steric blocking of endocyclic attack in 5,5-disubstituted systems). Link

• Hintermann, T., & Seebach, D. (1998). Synthesis of a Chiral Auxiliary: (S)-4-Isopropyl-5,5-diphenyloxazolidin-2-one. Helvetica Chimica Acta. (Synthesis and properties of the DIOZ auxiliary). Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. SuperQuat N-acyl-5,5-dimethyloxazolidin-2-ones for the asymmetric synthesis of alpha-alkyl and beta-alkyl aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Oxazolidinethione Auxiliary Cleavage

A Practical Guide to Preventing Racemization During Chiral Auxiliary Removal

Introduction

Oxazolidinethiones and thiazolidinethiones (often associated with Crimmins aldol chemistry) are powerful chiral auxiliaries that offer exceptional diastereoselectivity. However, their removal is a notorious bottleneck in complex synthesis. The very electronic properties that make the thiocarbonyl (C=S) highly effective for transition state chelation also increase the acidity of the

-proton. Consequently, researchers frequently encounter racemization (epimerization) at the newly formed stereocenter during auxiliary cleavage[1].

As a Senior Application Scientist, I have compiled this technical guide to provide field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure stereochemical fidelity during auxiliary removal.

FAQ & Troubleshooting Guides

Q1: Why does my product racemize during the cleavage of the oxazolidinethione auxiliary? A: Racemization is fundamentally a kinetic competition between nucleophilic attack at the exocyclic carbonyl and proton abstraction at the

-carbon. The thiocarbonyl group enhances the electrophilicity of the imide carbonyl but simultaneously lowers the pKa of the -proton[1]. When strong bases like hydroxide (HO⁻) are used, -deprotonation outpaces carbonyl attack, leading to an achiral enolate intermediate. Upon reprotonation, stereocontrol is lost, yielding a racemic mixture. Preventing this requires reagents that are highly nucleophilic but weakly basic.

Q2: How can I hydrolyze the auxiliary to a carboxylic acid without losing stereopurity? A: The gold standard is the LiOH/H₂O₂ protocol. The addition of hydrogen peroxide to lithium hydroxide generates the hydroperoxide anion (HOO⁻). Due to the "alpha-effect" (electronic repulsion between adjacent lone pairs on the oxygen atoms), HOO⁻ is exponentially more nucleophilic than HO⁻, yet significantly less basic[2]. This kinetic advantage ensures that the nucleophile rapidly attacks the carbonyl to form the tetrahedral intermediate before any base can abstract the

-proton.

Scientist's Note on Scale-Up: Be aware that the initially formed peracid intermediate is unstable and can be reduced by excess H₂O₂, leading to the stoichiometric evolution of oxygen gas (O₂). Proper venting and nitrogen sweeping are critical for safety during scale-up[3].

Q3: What is the best method to convert the auxiliary directly to an alcohol while preserving the

-chiral center? A: Reductive cleavage using lithium borohydride (LiBH₄) with a protic additive (such as methanol or water) is the optimal strategy. LiBH₄ alone can be sluggish, requiring elevated temperatures that promote side reactions. The addition of stoichiometric methanol generates LiBH₃OMe, a highly reactive hydride species, and provides a proton source to assist the collapse of the tetrahedral intermediate. This allows the reduction to proceed rapidly at 0 °C under non-basic conditions, completely bypassing the enolization pathway.

Q4: Are there alternative mild cleavage strategies for highly sensitive substrates? A: Yes. For substrates where even mild hydrolysis fails, an N-to-S acyl transfer can be employed if a cysteine-derived auxiliary is used. This converts the stable chiral imide into a highly reactive thioester under neutral conditions[4]. Alternatively, direct aminolysis using Weinreb amine hydrochloride (MeNHOMe·HCl) activated by trimethylaluminum (AlMe₃) allows for the direct synthesis of Weinreb amides at sub-zero temperatures, avoiding aqueous base entirely.

Data Presentation: Comparison of Cleavage Strategies

Target Functional Group	Reagent System	Racemization Risk	Key Mechanistic Control
Carboxylic Acid	LiOH / H₂O₂ in THF/H₂O	Low to Moderate	Alpha-effect of HOO⁻ ensures rapid nucleophilic attack over deprotonation.
Primary Alcohol	LiBH₄ / MeOH in THF	Very Low	Hydride transfer under non-basic conditions prevents enolate formation.
Weinreb Amide	MeNHOMe·HCl / AlMe₃	Very Low	Lewis acid activation allows direct nucleophilic displacement at low temps.
Thioester / Ester	N-to-S Acyl Transfer	None	Intramolecular rearrangement operates under completely neutral conditions.

Mechanistic & Workflow Visualizations

Mechanistic divergence during cleavage: nucleophilic addition vs. alpha-deprotonation.

Step-by-step experimental workflow for the hydrolytic cleavage using LiOH/H2O2.

Self-Validating Experimental Protocols

Protocol 1: Hydrolytic Cleavage to Carboxylic Acid (LiOH / H₂O₂)

Causality: Maintaining 0 °C and an excess of H₂O₂ relative to LiOH ensures the reaction medium is dominated by the highly nucleophilic HOO⁻, suppressing

-deprotonation.

• Preparation: Dissolve the oxazolidinethione adduct (1.0 equiv) in a 4:1 mixture of THF and H₂O (0.1 M concentration). Cool the solution to 0 °C in an ice bath.

• Activation: Add 30% aqueous H₂O₂ (4.0 - 5.0 equiv) dropwise. Wait 5 minutes.

• Hydrolysis: Add LiOH monohydrate (1.5 equiv) in one portion.

• Monitoring (Self-Validation): Stir at 0 °C and monitor by TLC (typically 1-2 hours). Do not let the reaction warm to room temperature, as this drastically increases the rate of racemization.

• Quenching: Once the starting material is consumed, quench the reaction by carefully adding a 1.5 M aqueous solution of Na₂SO₃ (sodium sulfite).

• Peroxide Verification (Self-Validation): Test the aqueous layer with KI-starch indicator paper. The paper must remain white. If it turns blue/black, peroxides are still present; add more Na₂SO₃ and stir until a negative test is achieved.

• Isolation: Remove the THF under reduced pressure. Extract the aqueous layer with DCM to recover the cleaved chiral auxiliary. Acidify the aqueous layer to pH 2 using 1 M HCl, then extract with EtOAc to isolate the enantiopure carboxylic acid.

Protocol 2: Reductive Cleavage to Primary Alcohol (LiBH₄ / MeOH)

Causality: Methanol acts as a proton shuttle, accelerating the reduction of the imide while maintaining a non-basic environment, preserving the

-stereocenter.

• Preparation: Dissolve the oxazolidinethione adduct (1.0 equiv) in anhydrous diethyl ether or THF (0.1 M). Cool to 0 °C under a nitrogen atmosphere.

• Reagent Addition: Add absolute methanol (1.5 equiv) followed by LiBH₄ (2.0 M in THF, 1.5 equiv) dropwise. Caution: Gas evolution (H₂) will occur.

• Monitoring (Self-Validation): Stir at 0 °C for 1 hour. Monitor by TLC. If the reaction stalls, an additional 0.5 equiv of LiBH₄ and MeOH can be added.

• Quenching: Carefully quench the reaction by the dropwise addition of saturated aqueous NH₄Cl until effervescence ceases.

• Isolation: Extract the mixture with EtOAc. Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. The resulting primary alcohol can be purified by flash chromatography. Determine the enantiomeric excess (ee) via chiral HPLC or GC to validate stereoretention.

References

• Title: Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2 Source: ACS Publications URL:[3]

• Title: Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment Source: Williams College / Journal of Chemical Education URL:[2]

• Title: Rapid Racemization in Thiazolidinediones: A Quantum Chemical Study Source: ResearchGate / The Journal of Physical Chemistry A URL:[1]

• Title: N-to-S Acyl Transfer as an Enabling Strategy in Asymmetric and Chemoenzymatic Synthesis Source: ACS Publications / JACS Au URL:[4]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemistry.williams.edu [chemistry.williams.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

purification techniques for N-acylated diphenyl oxazolidinethione intermediates

Ticket Status: Open Subject: Purification & Handling of Diphenyl Oxazolidinethione Intermediates Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Overview: The "Yellow" Auxiliary

Welcome to the technical guide for handling N-acylated diphenyl oxazolidinethiones . Unlike their ubiquitous "Evans" oxazolidinone cousins (which are white/colorless), these thione-based auxiliaries (often associated with Crimmins' methodology) are distinctively yellow to orange crystalline solids.

This chromophore is your primary diagnostic tool. The sulfur atom (C=S) imparts unique "soft" Lewis basicity, allowing for highly selective titanium-mediated aldol condensations, but it also introduces specific purification challenges distinct from standard oxazolidinones.

Module 1: Troubleshooting Chromatography (Flash/HPLC)

Issue: Streaking, poor separation, or on-column decomposition.

Diagnosis: The thiocarbonyl sulfur is softer and more lipophilic than the carbonyl oxygen of standard oxazolidinones. However, it can be sensitive to the acidic nature of standard silica gel (pH ~5-6), leading to hydrolysis or partial desulfurization (oxidation) during slow elutions.

Troubleshooting Protocol:

Symptom	Root Cause	Corrective Action
Streaking/Tailing	Interaction between the thione sulfur and silica hydroxyls.	Buffer the Silica: Pre-wash the column with 1% in hexanes. This neutralizes acidic sites.
New "White" Spot	Desulfurization: The thione (Yellow) oxidized to the oxazolidinone (White).	Limit Exposure: Reduce column residence time. Avoid chlorinated solvents (DCM/CHCl3) if they contain traces of HCl or phosgene.
Co-elution	Free auxiliary has similar to the acylated product.	-Stacking Trick: Switch from EtOAc/Hexanes to Toluene/EtOAc . The diphenyl rings interact differently with toluene, often improving separation ( ).

Standard TLC Visualization:

• UV (254 nm): Strong absorption (Diphenyl + Thione).

• Naked Eye: Product spots are often visible as yellow spots on the plate before dipping.

• Stain:

  (Oxidizes the thione rapidly; spot turns white/brown).

Module 2: Crystallization Strategies (The Scale-Up Solution)

Issue: Material "oils out" or forms an amorphous gum instead of crystals.

Diagnosis: The bulky diphenyl groups make these intermediates highly lipophilic, while the acyl chain adds flexibility. "Oiling out" occurs when the non-polar character overwhelms the crystal lattice energy in polar solvents.

Preferred Solvent Systems:

• The "Crimmins" Standard (Ethanol):

  • Many N-acylated thiones crystallize as long yellow needles from hot absolute ethanol.

  • Protocol: Dissolve in minimum boiling EtOH. Allow to cool slowly to RT, then

    .

  • Note: If oiling occurs, add a "seed" crystal and scratch the glass.

• The Non-Polar Pair (Hexanes/EtOAc):

  • Best for very lipophilic acyl chains (e.g., palmitoyl, bulky alkyls).

  • Protocol: Dissolve in minimum EtOAc (warm). Add hot Hexanes until slightly cloudy. Re-heat to clear. Cool slowly.

• The "Crash" Method (Anti-solvent):

  • Dissolve in minimal

    . Layer 3-4 volumes of Pentane on top. Let diffuse at .

Module 3: Stability & Decomposition Pathways

Issue: Loss of yield or appearance of impurities during storage.

The "Desulfurization" Risk: The most critical failure mode for oxazolidinethiones is the conversion of the C=S (Thione) to C=O (One) .

• Mechanism: Oxidative desulfurization.

• Catalysts: Light, atmospheric oxygen, prolonged exposure to silica gel.

• Detection:

  • Visual: Bright yellow solid turns pale/white.

  • NMR: Loss of the characteristic C=S carbon signal (~180-200 ppm) and appearance of C=O (~150-160 ppm).

Storage Protocol:

• Store under Argon/Nitrogen.

• Keep in amber vials (protect from light).

• Store at

  for long-term stability.

Visualizing the Workflow

Diagram 1: Purification Decision Tree

Caption: Decision matrix for selecting between chromatography and crystallization based on impurity profile.

Diagram 2: Stability & Decomposition

Caption: The primary decomposition pathways: Oxidative desulfurization (Yellow to White) and Hydrolysis.

FAQ: Frequently Asked Questions

Q: My product turned from bright yellow to pale white on the shelf. Is it still good? A: Likely not. The color change indicates the sulfur (C=S) has oxidized to oxygen (C=O). This transforms your Crimmins auxiliary into an Evans auxiliary. While chemically stable, the stereochemical outcome of subsequent aldol reactions will change because the titanium chelation geometry differs between the Thione and the One. Check via NMR.[1][2]

Q: I cannot separate the free auxiliary from my acylated product by column. What now? A: This is common.[3][4] The free auxiliary (diphenyl oxazolidinethione) is polar.

• Chemical Wash: Dissolve crude in

  . Wash with 1M (cold, rapid wash). The free auxiliary (NH) is slightly acidic and can be deprotonated/extracted, while the N-acyl imide is stable to rapid cold basic wash.

• Recrystallization: The acylated product often crystallizes much better than the free auxiliary in Ethanol.

Q: Can I use these auxiliaries for Boron-mediated aldols? A: Yes, but they are most famous for Titanium (

) mediated aldols. The sulfur atom has a high affinity for Titanium, creating a tight chelation transition state that often yields higher diastereoselectivity than the oxazolidinone equivalents.

References

• Crimmins, M. T., King, B. W., Tabet, E. A., & Chaudhary, K. (2001).[5] Asymmetric Aldol Additions: Use of Titanium Tetrachloride and (-)-Sparteine for the Soft Enolization of N-Acyl-1,3-thiazolidinethiones. The Journal of Organic Chemistry, 66(3), 894-902.

• Crimmins, M. T. (2006). Recent Advances in the Use of N-Acyl-1,3-thiazolidinethiones and N-Acyl-2-oxazolidinethiones as Chiral Auxiliaries. ChemInform.

• Velasquez, M., & Phillips, A. J. (2006). Installation of the Diphenyl Oxazolidinethione Auxiliary. Organic Syntheses. (General reference for auxiliary handling protocols)

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. chemistry.williams.edu [chemistry.williams.edu]
• 3. Reagents & Solvents [chem.rochester.edu]
• 4. N-to-S Acyl Transfer as an Enabling Strategy in Asymmetric and Chemoenzymatic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Reference Data & Comparative Studies

A Comparative Guide to Oxazolidinone and Oxazolidinethione Chiral Auxiliaries: Dissecting Diastereoselectivity in Asymmetric Synthesis

For the discerning researcher in asymmetric synthesis, the choice of a chiral auxiliary is a critical decision that profoundly impacts the stereochemical outcome of a reaction. Among the most reliable and widely utilized classes of auxiliaries are the oxazolidinones, popularized by Evans, which have become a cornerstone of modern organic synthesis.[1][2] However, their sulfur-containing counterparts, the oxazolidinethiones, have emerged as powerful alternatives, often demonstrating superior performance in terms of both yield and diastereoselectivity.[3] This guide provides an in-depth, data-driven comparison of these two invaluable tools, offering practical insights and experimental details to aid in the selection and application of the optimal auxiliary for your synthetic strategy.

The Foundation of Stereocontrol: A Structural and Mechanistic Overview

Both oxazolidinone and oxazolidinethione auxiliaries are readily prepared from readily available β-amino alcohols.[3][4] They function by temporarily installing a chiral scaffold onto a prochiral substrate, thereby directing the approach of a reactant to one of the two diastereotopic faces of the enolate. The core principle of their stereodirecting ability lies in the formation of a rigid, chelated transition state, which is well-described by the Evans-Zimmerman-Traxler model for aldol reactions.[3][5]

The key structural difference between the two auxiliaries is the substitution of the endocyclic carbonyl oxygen in oxazolidinones with a sulfur atom in oxazolidinethiones. This seemingly subtle change has significant electronic and steric consequences that can translate into enhanced stereochemical control.

Diastereomeric Ratio Comparison: The Sulfur Advantage

A critical evaluation of any chiral auxiliary is its ability to induce high levels of diastereoselectivity. In numerous applications, particularly in asymmetric aldol additions, oxazolidinethiones have been reported to provide superior diastereomeric ratios compared to their oxazolidinone analogs.[3] This enhancement is often attributed to the different coordinating properties and steric profiles of the thiocarbonyl group compared to the carbonyl group.

Table 1: Diastereomeric Ratios in Asymmetric Acetate Aldol Reactions with an Oxazolidinethione Auxiliary

Aldehyde	Diastereomeric Ratio (syn:anti)	Reference
Isovaleraldehyde	99:1	[6]
Pivalaldehyde	>99:1	[6]
Propionaldehyde	92:8	[6]
Benzaldehyde	95:5	[6]

These high levels of induction underscore the efficacy of oxazolidinethiones as chiral controllers. The general observation is that the larger sulfur atom can lead to more defined steric interactions in the transition state, thereby amplifying the energy difference between the pathways leading to the major and minor diastereomers.

The Underlying Mechanism: A Tale of Two Transition States

The stereochemical outcome of reactions employing these auxiliaries is dictated by the conformation of the enolate and the facial bias imposed by the chiral auxiliary in the transition state. For aldol reactions, the formation of a Z-enolate is generally favored, which then proceeds through a chair-like six-membered transition state involving chelation of the metal cation (e.g., boron or titanium) to the enolate oxygen and the carbonyl/thiocarbonyl group of the auxiliary.[5][7]

The substituent at the 4-position of the auxiliary (e.g., isopropyl, benzyl) effectively shields one face of the enolate, directing the electrophilic attack of the aldehyde to the less hindered face. The key to the enhanced selectivity of oxazolidinethiones may lie in the subtle differences in the geometry and stability of this transition state. The longer carbon-sulfur bond compared to the carbon-oxygen bond, and the different Lewis basicity of the sulfur atom, can influence the bond angles and distances within the chelated ring, leading to a more rigid and diastereomerically discriminating transition state assembly.

A simplified depiction of the chelated transition state leading to the major syn-aldol product.

Postulated enhancement of transition state rigidity with the oxazolidinethione auxiliary.

Experimental Protocols: A Practical Guide

The following protocols provide a general framework for conducting asymmetric aldol reactions with both oxazolidinone and oxazolidinethione auxiliaries. It is imperative to note that optimal conditions may vary depending on the specific substrates and should be optimized accordingly.

General Workflow

Sources

• 1. 2-Oxazolidinone - Wikipedia [en.wikipedia.org]
• 2. Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Chiral Auxiliary Controlled Reactions [chem-is-you.blogspot.com]
• 4. mdpi.com [mdpi.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Practical and highly selective oxazolidinethione-based asymmetric acetate aldol reactions with aliphatic aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Evans Aldol Reaction | Chem-Station Int. Ed. [en.chem-station.com]

Comparative Guide: Thione vs. Oxazolidinone Auxiliaries in Asymmetric Synthesis

[1]

Executive Summary

Verdict: While Evans oxazolidinones remain the gold standard for predictability in Z-enolate chemistry, thiazolidinethiones (Nagao/Crimmins auxiliaries) offer superior reaction kinetics during the cleavage stage and greater versatility in enolate geometry control.

For drug development workflows requiring high-throughput library generation (direct amidation) or access to "non-Evans" syn/anti stereochemical arrays without changing the chiral source, the thione is the high-performance alternative. The oxazolidinone is the conservative choice for scale-up where established regulatory precedents for impurity profiles are paramount.

Mechanistic Foundation: The Electronic Differentiator

To understand the kinetic differences, one must look beyond sterics to the electronic nature of the heteroatoms.

• Oxazolidinone (The "Hard" Auxiliary): The nitrogen lone pair participates strongly in resonance with the endocyclic carbonyl (C=O). This resonance stabilization renders the exocyclic

  -acyl bond less electrophilic, requiring harsher conditions for cleavage.

• Thiazolidinethione (The "Soft" Auxiliary): The thiocarbonyl (C=S) involves a

  orbital mismatch. The nitrogen lone pair donates less effectively into the C=S bond. Consequently, the nitrogen retains more electron density to donate into the exocyclic acyl group, but paradoxically, the reduced resonance stabilization of the ring system makes the -acyl bond significantly more labile (reactive) toward nucleophilic displacement.

Visualization: Electronic Activation & Orbital Mismatch

Figure 1: The orbital mismatch in thiones results in a more reactive exocyclic carbonyl, facilitating faster cleavage rates.

Performance Comparison: Reaction Rates & Selectivity

A. Enolization and C-C Bond Formation

In aldol and alkylation reactions, the "rate" is often governed by the enolization step.

Feature	Oxazolidinone (Evans)	Thiazolidinethione (Crimmins/Nagao)
Enolization Reagent	Boron (Bu₂BOTf) or Li (LDA)	Titanium (TiCl₄) or Tin (Sn(OTf)₂)
Enolate Geometry	Exclusively Z-enolate (rigid chelation).	Tunable: Z-enolate or E-enolate .
Reaction Rate	Moderate (0°C to -78°C).	Fast (often runs at -78°C to -40°C).
Stereocontrol	Evans-Syn (rigid).	Evans-Syn OR Non-Evans Syn (tunable).

The Crimmins Effect (Tunability): Unlike oxazolidinones, thiones coordinate avidly with chlorotitanium enolates. By adjusting the base (e.g., (-)-Sparteine vs. DIPEA) and stoichiometry, you can switch the transition state from chelated to non-chelated, accessing different diastereomers without changing the auxiliary enantiomer.

B. Cleavage Kinetics (The Critical Bottleneck)

This is where the thione demonstrates superior performance. The rate of auxiliary removal is orders of magnitude faster for thiones in nucleophilic displacements.

Cleavage Type	Oxazolidinone Protocol	Thiazolidinethione Protocol	Rate Comparison
Hydrolysis (to Acid)	LiOOH (LiOH destroys ring). 0°C, 1-3 hrs.	LiOH or NaOH. RT, <30 mins.	Thione is 2-5x faster and uses cheaper bases.
Aminolysis (to Amide)	AlMe₃/Amine (Harsh). Reflux or prolonged RT.	Amine/Imidazole (Mild). RT, 1-4 hrs.	Thione is >10x faster. Direct displacement is viable.
Reduction (to Alcohol)	LiBH₄ (requires additive).	NaBH₄ (mild).	Comparable , but thione workup is cleaner.

Visualization: Cleavage Workflow Efficiency

Figure 2: Thiazolidinethiones allow for direct, mild nucleophilic displacement, whereas oxazolidinones often require specific activation or harsh Lewis acids.

Experimental Protocols

Protocol A: Titanium-Mediated Aldol (Crimmins Method)

High stereoselectivity with tunable outcome.

• Enolization: To a solution of

  -propionylthiazolidinethione (1.0 equiv) in dry DCM at -78°C, add TiCl₄ (1.05 equiv) dropwise. The solution will turn deep red/orange.

• Base Addition: Add DIPEA (1.1 equiv) and stir for 30 min at -78°C.

  • Note: For "Non-Evans Syn," use 2.0 equiv of (-)-Sparteine instead of DIPEA.

• Aldehyde Addition: Add the aldehyde (1.1 equiv) neat or in DCM.

• Reaction: Stir at -78°C for 1-4 hours (monitor by TLC).

• Quench: Quench with saturated NH₄Cl.

• Self-Validation: The thione is bright yellow. The product is usually yellow. Disappearance of the starting material spot (distinct R_f) and persistence of the yellow color in the organic layer confirms the auxiliary is intact.

Protocol B: Direct Aminolysis (Library Generation)

Demonstrating the kinetic superiority of thiones.

• Setup: Dissolve the purified aldol adduct (thiazolidinethione) in DCM or THF (0.1 M).

• Displacement: Add the desired amine (1.2 equiv).

  • Catalyst: If the amine is non-nucleophilic, add imidazole (0.5 equiv).

• Kinetics: Stir at Room Temperature.

• Workup: The cleaved auxiliary (free thiazolidinethione) is acidic and yellow. Wash the organic layer with saturated NaHCO₃ (removes the auxiliary) or filter through a short silica plug. The yellow color eluting indicates the auxiliary; the colorless fraction is your amide product.

References

• Crimmins, M. T., King, B. W., & Tabet, E. A. (1997). Asymmetric Aldol Additions: Use of Titanium Enolates of N-Acyl-1,3-thiazolidine-2-thiones. Journal of the American Chemical Society.[5][11][12] Link

• Evans, D. A., Bartroli, J., & Shih, T. L. (1981). Enantioselective aldol condensations.[3] 2. Erythro-selective chiral aldol condensations via boron enolates. Journal of the American Chemical Society.[5][11][12] Link

• Ren, Y., et al. (2006). Theoretical Study on the Mechanism and Stereoselectivity of the Titanium(IV) Enolate-Based Aldol Reaction of N-Acyl-1,3-thiazolidine-2-thiones. Journal of Organic Chemistry. Link

• Chow, K. H., et al. (2023).[7] The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn. Australian Journal of Chemistry.[7] Link

Sources

• 1. new.societechimiquedefrance.fr [new.societechimiquedefrance.fr]
• 2. N-to-S Acyl Transfer as an Enabling Strategy in Asymmetric and Chemoenzymatic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. uwindsor.ca [uwindsor.ca]
• 4. researchgate.net [researchgate.net]
• 5. Evans Aldol Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 6. researchgate.net [researchgate.net]
• 7. UQ eSpace [espace.library.uq.edu.au]
• 8. Unified Synthesis of C19–C26 Subunits of Amphidinolides B1, B2, and B3 by Exploiting Unexpected Stereochemical Differences in Crimmins’ and Evans’ Aldol Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. chemistry.williams.edu [chemistry.williams.edu]
• 11. alfa-chemistry.com [alfa-chemistry.com]
• 12. Direct and Asymmetric Aldol Reactions of N‐Azidoacetyl‐1,3‐thiazolidine‐2‐thione Catalyzed by Chiral Nickel(II) Complexes. A New Approach to the Synthesis of β‐Hydroxy‐α‐Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Microwave-Assisted Improved Synthesis of Oxazolidin-2-ones, Oxazolidine-2-thiones and Thiazolidine-2-thione Chiral Auxiliaries - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Researcher's Comprehensive Guide to the Safe Handling and Disposal of (S)-4-Isopropyl-5,5-diphenyloxazolidine-2-thione

As a cornerstone of modern asymmetric synthesis, chiral auxiliaries like (S)-4-Isopropyl-5,5-diphenyloxazolidine-2-thione are instrumental in the stereocontrolled construction of complex molecules.[1] Their effective use, however, necessitates a robust understanding of their handling and disposal to ensure laboratory safety and experimental integrity. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to offer a framework of best practices rooted in chemical causality.

I. Hazard Assessment: Understanding the Reactivity Profile

Key Inferred Hazards:

• Skin and Eye Irritation: Similar to other oxazolidinone-based chiral auxiliaries, direct contact may cause significant irritation.[2][4]

• Respiratory Tract Irritation: As a solid, likely in powder form, inhalation of dust particles can lead to respiratory irritation.[3][5]

• Toxicity: While acute toxicity data is not specified, it is prudent to handle the compound as potentially harmful if ingested or absorbed through the skin.[6]

Hazard Category	Potential Effect	Primary Route of Exposure
Health	Skin Irritation, Serious Eye Irritation, Respiratory Irritation	Dermal, Ocular, Inhalation
Physical	Solid, potential for dust formation	N/A
Environmental	No specific data, but should not be released into the environment[5][7]	Improper disposal

II. Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is crucial for minimizing exposure to (S)-4-Isopropyl-5,5-diphenyloxazolidine-2-thione.[8][9] The following recommendations are based on standard laboratory practices for handling solid chemical reagents of this nature.

• Hand Protection:

  • Gloves: Double-gloving with nitrile or neoprene gloves is recommended.[6] Regularly inspect gloves for any signs of degradation or punctures. The outer glove should be removed and disposed of as solid waste immediately after handling the compound, while the inner glove can be worn for subsequent non-chemical handling tasks within the immediate work area.

  • Glove Removal: Use proper glove removal technique to avoid skin contact with the outer surface of the contaminated glove.[3]

• Eye and Face Protection:

  • Goggles: Chemical splash goggles are mandatory to protect against accidental splashes or dust particles.[10]

  • Face Shield: For operations with a higher risk of splashing, such as during transfers of larger quantities or when handling solutions, a face shield should be worn in addition to goggles.[8]

• Body Protection:

  • Lab Coat: A flame-resistant lab coat, fully buttoned, is required to protect against spills.[6]

  • Clothing: Long pants and closed-toe shoes are essential to ensure no skin is exposed.[6]

• Respiratory Protection:

  • Fume Hood: All handling of the solid compound should be performed in a certified chemical fume hood to minimize inhalation of dust particles.[7]

  • Respirator: If a fume hood is not available or if there is a risk of generating significant dust, a NIOSH-approved respirator (e.g., an N95 respirator) should be worn.[10]

III. Operational and Disposal Plans: A Step-by-Step Guide

A. Safe Handling and Operational Workflow

The following workflow is designed to ensure the safe handling of (S)-4-Isopropyl-5,5-diphenyloxazolidine-2-thione from receipt to use in an experiment.

Caption: Workflow for the safe handling of (S)-4-Isopropyl-5,5-diphenyloxazolidine-2-thione.

Step-by-Step Protocol:

• Preparation:

  • Before handling, ensure all necessary PPE is donned correctly.

  • Verify that the chemical fume hood is operational and has adequate airflow.

  • Have a chemical spill kit readily accessible.

• Handling in a Fume Hood:

  • Weigh the required amount of the solid compound on a tared weigh boat inside the fume hood.

  • Carefully transfer the solid to the reaction vessel. Avoid creating dust.

  • Slowly add the desired solvent to dissolve the compound.

• Post-Handling:

  • Once the handling is complete, decontaminate the work surface with an appropriate solvent.

  • Carefully remove and dispose of contaminated PPE in the designated waste containers.

  • Wash hands thoroughly with soap and water.

B. Spill Management

In the event of a spill, follow these procedures:

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if the spill is large or if there is a risk of airborne dust.

• Isolate: Prevent the spread of the spill using absorbent materials from a spill kit.[6]

• PPE: Don appropriate PPE, including respiratory protection, before attempting to clean up the spill.[6]

• Clean-up:

  • For a solid spill, carefully sweep or vacuum the material. Avoid creating dust. Place the collected material in a sealed, labeled hazardous waste container.

  • For a solution spill, cover with an inert absorbent material. Collect the absorbed material and place it in a sealed, labeled hazardous waste container.[7]

• Decontaminate: Clean the spill area with a suitable solvent, collecting all cleaning materials as hazardous waste.[6]

• Report: Report the spill to your laboratory supervisor and the institutional Environmental Health and Safety (EHS) office.[6]

C. Disposal Plan

All waste containing (S)-4-Isopropyl-5,5-diphenyloxazolidine-2-thione must be treated as hazardous waste.

Caption: Disposal workflow for (S)-4-Isopropyl-5,5-diphenyloxazolidine-2-thione waste.

Disposal Protocol:

• Waste Segregation:

  • Solid Waste: All contaminated solid materials, including gloves, weigh boats, and paper towels, should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

  • Liquid Waste: Unused solutions and solvent rinses should be collected in a separate, sealed, and clearly labeled hazardous liquid waste container. Do not mix with incompatible waste streams.

• Container Management:

  • Ensure all waste containers are made of a compatible material and are kept closed except when adding waste.[11]

  • Label all containers with "Hazardous Waste" and the full chemical name: "(S)-4-Isopropyl-5,5-diphenyloxazolidine-2-thione".

• Final Disposal:

  • Store waste containers in a designated satellite accumulation area.

  • Arrange for the disposal of the hazardous waste through your institution's EHS office in accordance with all local, state, and federal regulations.[12]

By adhering to these detailed safety and handling protocols, researchers can confidently and safely utilize (S)-4-Isopropyl-5,5-diphenyloxazolidine-2-thione in their synthetic endeavors, ensuring both personal safety and the integrity of their scientific work.

IV. References

• SAFETY DATA SHEET. Available at: [Link]

• 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista. Available at: [Link]

• Material Safety Data Sheet (S)-4-ISOPROPYLOXAZOLIDINE-2,5-DIONE 1. Identification of the substance/Mixture and of the company/un - Valsynthese SA. Available at: [Link]

• Protective Gear for Chemical Handling Must-Have Equipment: - SAMS Solutions. Available at: [Link]

• Chiral auxiliary - Wikipedia. Available at: [Link]

• Chemical Waste Disposal Guidelines. Available at: [Link]

• Chemical Waste Management Guide. Available at: [Link]

• Chemical Waste Management for Laboratories - Physikalisch-Technische Bundesanstalt. Available at: [Link]

• Best practices for handling chemical reagents to prevent cross-contamination - Quimivita. Available at: [Link]

• Laboratory Hazardous Waste Disposal Guidelines | Central Washington University. Available at: [Link]

• Personal Protective Equipment (PPE) for Chemical Transport - Respirex International. Available at: [Link]

• Personal Protective Equipment - Overview | Occupational Safety and Health Administration. Available at: [Link]

Sources

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 2. (S)-4-Isopropyl-5,5-diphenyloxazolidin-2-one | 184346-45-0 [sigmaaldrich.com]
• 3. valsynthese.ch [valsynthese.ch]
• 4. merckmillipore.com [merckmillipore.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. sams-solutions.com [sams-solutions.com]
• 9. Personal Protective Equipment - Overview | Occupational Safety and Health Administration [osha.gov]
• 10. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 11. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
• 12. pdihc.com [pdihc.com]